Butyl(2-phenylethyl)amine hydrochloride

• CAS: 71594-24-6

Core Science & Biosynthesis

An In-depth Technical Guide to Butyl(2-phenylethyl)amine HCl: Structure, Properties, and Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Butyl(2-phenylethyl)amine hydrochloride, a substituted phenethylamine derivative. The information presented herein is curated for professionals in research and development, offering foundational knowledge on its chemical identity and practical insights into its analytical characterization.

Chemical Identity and Molecular Architecture

Butyl(2-phenylethyl)amine HCl is the hydrochloride salt of the secondary amine N-butyl-2-phenylethan-1-amine. The core structure consists of a phenylethylamine backbone, which is characterized by a benzene ring attached to an ethylamine group. In this specific derivative, a butyl group is substituted on the nitrogen atom of the ethylamine moiety. The hydrochloride salt form enhances the compound's stability and aqueous solubility, making it more amenable for handling and formulation in research settings.

The chemical structure of the Butyl(2-phenylethyl)amine cation is visualized below:

Caption: Chemical structure of the Butyl(2-phenylethyl)ammonium cation with its chloride counter-ion.

Molecular Formula and Weight

The chemical properties of Butyl(2-phenylethyl)amine HCl are summarized in the table below. The molecular weight is a critical parameter for quantitative analysis, enabling accurate preparation of solutions with known molar concentrations.

Property	Value	Source
Chemical Formula (Free Base)	C₁₂H₁₉N
Molecular Weight (Free Base)	177.29 g/mol
Chemical Formula (HCl Salt)	C₁₂H₂₀ClN	Calculated
Molecular Weight (HCl)	36.46 g/mol
Molecular Weight (HCl Salt)	213.75 g/mol	Calculated

Synthesis and Purification

The synthesis of Butyl(2-phenylethyl)amine HCl can be achieved through established organic chemistry methodologies. A common and efficient approach is the reductive amination of phenylacetaldehyde with butylamine. This two-step, one-pot reaction is widely utilized in the synthesis of secondary amines.

Caption: A generalized workflow for the synthesis of Butyl(2-phenylethyl)amine HCl via reductive amination.

Experimental Protocol: Reductive Amination

• Imine Formation: Phenylacetaldehyde and an equimolar amount of butylamine are dissolved in a suitable solvent, such as methanol or ethanol. The reaction is stirred at room temperature to facilitate the formation of the corresponding imine (Schiff base). The progress of this step can be monitored by techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Reduction: Once imine formation is complete, a reducing agent is added to the reaction mixture. Sodium borohydride (NaBH₄) is a commonly used reagent for this purpose due to its selectivity and mild reaction conditions. The reduction of the imine yields the secondary amine, N-butyl(2-phenylethyl)amine.

• Work-up and Isolation of the Free Base: The reaction mixture is quenched, typically with water, and the organic product is extracted into a non-polar solvent like diethyl ether or dichloromethane. The organic layer is then washed, dried, and the solvent is removed under reduced pressure to yield the crude free base.

• Salt Formation: The purified free base is dissolved in a non-polar solvent (e.g., diethyl ether) and a solution of hydrogen chloride in the same or a compatible solvent is added dropwise. The hydrochloride salt, being insoluble in the non-polar medium, precipitates out of the solution.

• Purification: The precipitated Butyl(2-phenylethyl)amine HCl is collected by filtration, washed with cold solvent to remove any residual impurities, and dried under vacuum. Recrystallization from a suitable solvent system, such as ethanol/ether, can be performed for further purification.

Analytical Characterization

The identity and purity of synthesized Butyl(2-phenylethyl)amine HCl should be confirmed using a combination of analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for assessing the purity of Butyl(2-phenylethyl)amine HCl and for its quantification in various matrices. A reversed-phase HPLC method is generally suitable for this class of compounds.

A Proposed HPLC Method:

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic modifier (e.g., acetonitrile or methanol).

• Detection: UV detection at a wavelength where the phenyl group exhibits strong absorbance (typically around 210-220 nm).

• Quantification: For quantitative analysis, a calibration curve should be prepared using certified reference standards of Butyl(2-phenylethyl)amine HCl.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification of Butyl(2-phenylethyl)amine. The analysis is typically performed on the free base form of the compound. If starting with the HCl salt, a simple liquid-liquid extraction from a basic aqueous solution is required to isolate the free amine prior to injection.

Typical GC-MS Parameters:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Inlet Temperature: 250-280 °C.

• Oven Program: A temperature gradient program starting from a low temperature (e.g., 80 °C) and ramping up to a higher temperature (e.g., 280 °C) to ensure good separation and elution of the analyte.

• Mass Spectrometry: Electron ionization (EI) at 70 eV. The resulting mass spectrum will show a characteristic fragmentation pattern that can be used to confirm the structure of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation of Butyl(2-phenylethyl)amine HCl. The spectra will provide detailed information about the chemical environment of each proton and carbon atom in the molecule, confirming the connectivity and the presence of the phenyl, ethyl, and butyl groups.

Safety and Handling

As a member of the phenethylamine class, Butyl(2-phenylethyl)amine HCl should be handled with appropriate care in a laboratory setting.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Handle the compound in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust or aerosols. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials.

For detailed safety information, it is imperative to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

This technical guide provides essential information on the chemical structure, molecular weight, synthesis, and analytical characterization of Butyl(2-phenylethyl)amine HCl. The methodologies outlined herein are based on established principles of organic and analytical chemistry and are intended to serve as a valuable resource for researchers and professionals in the field of drug development and chemical sciences. Adherence to rigorous analytical practices is crucial for ensuring the quality and integrity of research involving this and related compounds.

References

• National Institute of Standards and Technology. N-butyl(2-phenylethyl)amine. NIST Chemistry WebBook. [Link]

• National Institute of Standards and Technology. Hydrogen chloride. NIST Chemistry WebBook. [Link]

• Susana, M., et al. (2001). A sensitive high-performance liquid chromatographic method for the determination of 2-phenylethylamine in human urine. Journal of Chromatography B: Biomedical Sciences and Applications, 760(2), 269-275. [Link]

• Nazarali, A. J., et al. (1987). Rapid analysis of beta-phenylethylamine in tissues and body fluids utilizing pentafluorobenzoylation followed by electron-capture gas chromatography. Progress in Neuro-Psychopharmacology and Biological Psychiatry, 11(2-3), 251-258. [Link]

• Organic Syntheses. β-PHENYLETHYLAMINE. Organic Syntheses Procedure. [Link]

Pharmacological & Metabolic Profile of N-Butyl Substituted Phenethylamines: A Technical Analysis

Executive Summary

The N-butyl substitution on the phenethylamine (PEA) scaffold represents a critical inflection point in Structure-Activity Relationship (SAR) studies. Unlike the high-potency N-benzyl derivatives (e.g., the NBOMe series) or the bio-active N-methyl analogs (e.g., Methamphetamine, MDMA), N-butyl substitution generally acts as a "potency dampener" for direct 5-HT2A receptor activation due to steric hindrance.

However, this structural modification introduces significant pharmacokinetic utility . N-butyl derivatives frequently function as metabolic prodrugs , relying on in vivo N-dealkylation to release the active parent primary amine. This guide analyzes the dichotomy between the reduced receptor affinity of the intact molecule and its metabolic bioactivation, providing protocols to validate these properties.

Structure-Activity Relationship (SAR): The Alkyl Limit

The biological activity of N-substituted phenethylamines is governed by the ability of the substituent to fit within the orthosteric binding site of the target protein (GPCR or Transporter).

The Steric Paradox at 5-HT2A

For psychedelic phenethylamines (e.g., 2C-B, Mescaline), the primary amine is critical for anchoring Aspartate-155 (Asp3.32) in the 5-HT2A receptor.

• N-Methyl: Tolerated; often retains or slightly modulates potency.

• N-Benzyl (NBOMe): Accesses a specific hydrophobic pocket (Helix 6), drastically increasing affinity (

  often < 1 nM).

• N-Butyl: The "Dead Zone." The 4-carbon chain is too bulky to fit the standard orthosteric site but lacks the aromaticity required to engage the hydrophobic pocket utilized by N-benzyl groups. Consequently, N-butyl-2C-B and N-butyl-mescaline show orders of magnitude lower affinity than their parent compounds.

Transporter Selectivity (DAT/NET)

In the context of amphetamines (alpha-methyl-phenethylamines), N-alkylation shifts selectivity. While N-methyl (Methamphetamine) is a potent releaser, N-n-butylamphetamine retains dopaminergic activity but with reduced potency (~6-fold lower than amphetamine). The lipophilicity of the butyl group increases blood-brain barrier (BBB) penetration, but the bulk interferes with the transporter translocation mechanism.

Metabolic Fate: The Prodrug Mechanism

The most scientifically significant aspect of N-butyl PEAs is their metabolic instability. They are classic substrates for oxidative N-dealkylation .

The CYP450 Pathway

The N-butyl group is cleaved primarily by Cytochrome P450 enzymes (CYP2D6, CYP1A2, and CYP3A4) to yield the parent primary amine.

• Toxicological Implication: In forensic analysis, the detection of N-butyl derivatives often implies the co-presence of the parent drug (e.g., Amphetamine from N-butylamphetamine).

• Bioactivation: The "biological activity" observed in vivo is often delayed, resulting from the gradual release of the parent molecule.

Visualization of Signaling & Metabolism

The following diagram illustrates the divergent pathways: the direct (weak) receptor interaction vs. the metabolic conversion to the active parent compound.

Caption: Comparative pathway analysis showing steric hindrance at receptors vs. efficient metabolic conversion to active parent amines.

Quantitative Data Summary

The table below contrasts the binding affinities (

) and potencies of N-butyl derivatives against their parent compounds and N-benzyl analogs.

Compound Scaffold	Substituent (N-R)	Target	Affinity ( / )	Activity Type
2C-B	Hydrogen (H)	5-HT2A	~1.0 nM	Partial Agonist
25B-NBOMe	Benzyl	5-HT2A	0.04 nM	Super-Agonist
N-Butyl-2C-B	n-Butyl	5-HT2A	> 500 nM	Inactive/Weak Antagonist
Amphetamine	Hydrogen (H)	DAT	45 nM	Releaser
N-Butyl-Amph	n-Butyl	DAT	~280 nM	Reuptake Inhibitor/Weak Releaser

Note: Data synthesized from SAR studies on phenylalkylamines.[1][2][3] N-butyl substitution consistently degrades potency compared to H or Benzyl.

Experimental Protocols

To validate the biological activity of a novel N-butyl PEA, one must characterize both its intrinsic affinity and its metabolic stability .

Protocol A: In Vitro Metabolic Stability (Microsomal Assay)

Purpose: To determine the half-life (

) and intrinsic clearance ( ) of the N-butyl derivative and confirm the formation of the parent amine.

Materials:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Test Compound (N-butyl PEA) stock (10 mM in DMSO).

• Quenching Solution: Acetonitrile with Internal Standard (IS).

Workflow:

• Pre-Incubation: Dilute HLM to 0.5 mg/mL in Phosphate Buffer (pH 7.4). Spike with Test Compound (final conc. 1 µM). Pre-incubate at 37°C for 5 min.

• Initiation: Add NADPH regenerating system to initiate the reaction.

• Sampling: At time points

  min, remove 50 µL aliquots.

• Quenching: Immediately transfer aliquot into 150 µL ice-cold Acetonitrile (with IS). Vortex and centrifuge (4000g, 10 min).

• Analysis: Analyze supernatant via LC-MS/MS (MRM mode). Monitor two transitions: one for the N-butyl precursor and one for the N-dealkylated parent amine.

Self-Validating Logic:

• If the N-butyl peak decays while the Parent Amine peak grows inversely, the Prodrug Hypothesis is confirmed.

• If no parent is formed, the compound acts via a different mechanism (or is metabolically stable).

Protocol B: Radioligand Binding Assay (5-HT2A)

Purpose: To quantify the loss of affinity due to N-butyl steric hindrance.

Workflow:

• Membrane Prep: HEK293 cells expressing human 5-HT2A receptors.

• Radioligand:

  -Ketanserin (0.5 nM).

• Competition: Incubate membranes with radioligand and varying concentrations of N-butyl PEA (

  to M).

• Filtration: Harvest on GF/B filters using a cell harvester; wash 3x with ice-cold Tris buffer.

• Calculation: Measure radioactivity via liquid scintillation counting. Plot displacement curves to calculate

  and derive using the Cheng-Prusoff equation.

Synthesis Workflow (Reductive Amination)

The standard synthesis for N-butyl phenethylamines utilizes reductive amination, ensuring high yield and purity.

Caption: Standard reductive amination pathway for synthesizing N-butyl phenethylamines.

References

• Nichols, D. E. (2012).[2] Structure-activity relationships of serotonin 5-HT2A agonists. Wiley Interdisciplinary Reviews: Membrane Transport and Signaling. Link

• Rickli, A., et al. (2015).[4] Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C drugs). Neuropharmacology. Link

• Cody, J. T., & Valtier, S. (2001). Metabolism of N-butylamphetamine. Journal of Analytical Toxicology. Link

• Eshleman, A. J., et al. (2018). Pharmacological characterization of N-benzyl substituted phenethylamines. Biochemical Pharmacology. Link

• Glennon, R. A., et al. (1988). Binding of phenylalkylamine derivatives at 5-HT1A and 5-HT2 serotonin binding sites: Evidence for a lack of selectivity. Journal of Medicinal Chemistry. Link

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Toxicodynamic insights of 2C and NBOMe drugs – Is there abuse potential? - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Preparation of Butyl(2-phenylethyl)amine Hydrochloride from its Free Base: An Application Note

Abstract: This document provides a comprehensive guide for researchers, scientists, and professionals in drug development on the preparation of Butyl(2-phenylethyl)amine hydrochloride from its corresponding free base. The conversion of amines to their hydrochloride salts is a fundamental practice in medicinal chemistry and pharmaceutical development, offering enhanced stability, crystallinity, and aqueous solubility. This application note details the underlying chemical principles, a step-by-step laboratory protocol, characterization methods, and safety considerations. The provided protocol is a general method and may require optimization for specific applications.

Introduction: The Significance of Amine Hydrochloride Salts

In the realm of pharmaceutical sciences, the hydrochloride salt form of active pharmaceutical ingredients (APIs) is prevalent. The protonation of a basic nitrogen atom in an amine by hydrochloric acid yields an ammonium salt, a transformation that often imparts desirable physicochemical properties. These properties include:

• Enhanced Stability: Amine hydrochlorides are generally more stable to oxidation and degradation than their free base counterparts.

• Improved Solubility: The ionic nature of the salt form typically leads to greater aqueous solubility, which can be crucial for bioavailability.

• Crystallinity: Hydrochloride salts often exhibit a higher propensity to form well-defined crystals, which is advantageous for purification, handling, and formulation.

Butyl(2-phenylethyl)amine, a secondary amine, is a valuable building block in the synthesis of more complex molecules. Its conversion to the hydrochloride salt facilitates its storage and use in subsequent synthetic steps or biological assays.

The Chemistry of Salt Formation: An Acid-Base Reaction

The preparation of Butyl(2-phenylethyl)amine hydrochloride is a straightforward acid-base reaction. The lone pair of electrons on the nitrogen atom of the secondary amine acts as a Brønsted-Lowry base, accepting a proton (H⁺) from hydrochloric acid (HCl), a strong Brønsted-Lowry acid. This results in the formation of the butyl(2-phenylethyl)ammonium cation and the chloride anion, which are held together by ionic bonds.

Reaction Scheme:

The choice of solvent and the source of HCl are critical parameters that can influence the reaction rate, yield, and purity of the final product.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the preparation of Butyl(2-phenylethyl)amine hydrochloride.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Butyl(2-phenylethyl)amine	≥98%	Various	Store under an inert atmosphere.
Hydrochloric acid solution (4M in 1,4-Dioxane)	Anhydrous	Sigma-Aldrich, etc.	Corrosive and moisture-sensitive.
Diethyl ether	Anhydrous	Various	Flammable.
Hexane	Anhydrous	Various	Flammable.
Round-bottom flask	Appropriate size	N/A	Must be dry.
Magnetic stirrer and stir bar	N/A	N/A
Dropping funnel	N/A	N/A
Buchner funnel and filter paper	N/A	N/A
Vacuum flask	N/A	N/A
pH paper or pH meter	N/A	N/A

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Butyl(2-phenylethyl)amine and its derivatives should be handled with care. While specific toxicity data for this compound is limited, related phenethylamines can be skin and eye irritants.

• Hydrochloric acid in dioxane is highly corrosive and will cause severe burns upon contact. Handle with extreme caution.

• Diethyl ether and hexane are highly flammable. Ensure there are no ignition sources in the vicinity.

Reaction Workflow

Caption: Experimental workflow for the synthesis of Butyl(2-phenylethyl)amine hydrochloride.

Step-by-Step Procedure

• Dissolution of the Free Base: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve Butyl(2-phenylethyl)amine (1.0 eq) in anhydrous diethyl ether (approximately 10 mL per gram of amine). Stir the solution at room temperature until the amine is fully dissolved.

• Acidification: Cool the solution to 0°C using an ice bath. Slowly add a 4M solution of hydrochloric acid in 1,4-dioxane (1.0-1.2 eq) dropwise to the stirred amine solution. The addition should be done carefully to control any potential exotherm.

• Precipitation: Upon addition of the HCl solution, a white precipitate of Butyl(2-phenylethyl)amine hydrochloride should begin to form. Continue stirring the suspension at 0°C for 30 minutes, and then allow it to warm to room temperature and stir for an additional 1-2 hours to ensure complete precipitation.

• Isolation of the Product: Collect the solid precipitate by vacuum filtration using a Buchner funnel.

• Washing and Purification: Wash the filter cake with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting materials. Subsequently, wash the solid with cold hexane to remove residual dioxane and ether.

• Drying: Dry the purified Butyl(2-phenylethyl)amine hydrochloride salt under vacuum to remove all residual solvents. The final product should be a white to off-white crystalline solid.

Characterization

The identity and purity of the synthesized Butyl(2-phenylethyl)amine hydrochloride should be confirmed by standard analytical techniques.

Property	Expected Value (for 2-Phenylethylamine HCl)
Appearance	White to off-white crystalline solid
Melting Point	217-224 °C[1][3]
Molecular Formula	C₁₂H₂₀ClN
Molecular Weight	213.75 g/mol

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic peaks for the aromatic protons of the phenyl group, the ethyl chain protons, and the butyl chain protons. The protons on the carbons adjacent to the nitrogen will be shifted downfield upon protonation.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom in the molecule. The chemical shifts of the carbons in the vicinity of the ammonium group will be affected by the salt formation.

Infrared (IR) Spectroscopy

The IR spectrum of the hydrochloride salt will show a broad absorption band in the region of 2400-3000 cm⁻¹ corresponding to the N-H stretching of the ammonium salt. The characteristic peaks for the aromatic C-H and C=C bonds will also be present.

Troubleshooting

Problem	Possible Cause	Suggested Solution
No precipitate forms upon HCl addition	The product is soluble in the reaction solvent.	Try a less polar solvent for the reaction, such as a mixture of diethyl ether and hexane. Alternatively, the solvent can be partially evaporated to induce precipitation.
Product is oily or sticky	Incomplete reaction or presence of impurities.	Ensure the use of anhydrous solvents and reagents. The product may be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether).
Low yield	Incomplete precipitation or loss during washing.	Ensure the reaction has gone to completion by checking the pH (it should be acidic). Use minimal amounts of cold solvent for washing the precipitate.

Conclusion

The conversion of Butyl(2-phenylethyl)amine to its hydrochloride salt is a simple and efficient process that yields a more stable and handleable compound. The protocol described in this application note provides a reliable method for this transformation. As with any chemical synthesis, proper safety precautions must be followed, and the final product should be thoroughly characterized to confirm its identity and purity.

References

• Chem-Impex. (n.d.). 2-Phenylethylamine hydrochloride. Retrieved from [Link]

• PrepChem. (2023). Synthesis of 2-phenylethylamine hydrochloride. Retrieved from [Link]

• Wikipedia. (2024). Phenethylamine. Retrieved from [Link]

• PubChem. (n.d.). 2-Phenylethylamine hydrochloride. Retrieved from [Link]

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Application Note: Recrystallization Solvent Systems for Phenethylamine Hydrochloride Salts

Executive Summary & Theoretical Framework

The purification of phenethylamine derivatives (e.g., amphetamines, 2C-x family, catecholamines) in their hydrochloride (HCl) salt form is a critical unit operation in both forensic standards synthesis and pharmaceutical development. While freebase amines are often oily liquids or low-melting solids, the conversion to HCl salts stabilizes the molecule and raises the melting point, enabling purification via recrystallization.

However, phenethylamine HCl salts present a unique challenge: they possess a "Janus-faced" solubility profile. The ionic head group (

) is highly polar and hydrophilic, while the aromatic tail is lipophilic. Successful recrystallization requires a solvent system that balances these opposing forces—dissolving the lattice at high temperatures while selectively excluding impurities (unreacted precursors, side-reaction dimers) upon cooling.[1]

The Solubility Mechanism

The primary mechanism relies on the steep temperature-solubility gradient.

• High Temperature: The solvent's dielectric constant must be high enough to dissociate the ionic lattice.

• Low Temperature: The solvent must have weak enough Van der Waals interactions with the aromatic ring to force the highly ordered crystal lattice to reform, rejecting impurities into the mother liquor.

Solvent Selection Matrix

The choice of solvent is dictated by the polarity of the specific phenethylamine derivative. For simple phenethylamine HCl, alcohols are the gold standard. For substituted derivatives (e.g., methoxy- or halo-substituted), binary systems are often required.

Primary Solvents (Dissolution)

Solvent	Boiling Point (°C)	Solubility of PEA-HCl	Application Notes
Methanol (MeOH)	64.7	Very High	Excellent solvent power but often too good; yields can be low without an anti-solvent.
Ethanol (EtOH)	78.4	High	The Standard. Good balance of solubility and temperature range. Anhydrous EtOH is preferred to prevent hydrate formation.
Isopropanol (IPA)	82.6	Moderate	Best Single Solvent. Steep solubility curve. High BP allows for significant thermal gradients.
Water	100.0	Extremely High	Use only as a last resort or in small quantities (1-5%) mixed with alcohols. Hard to dry; risk of hydrate formation.

Anti-Solvents (Precipitation)

Solvent	Polarity Index	Role	Safety/Green Chemistry Note
Acetone	5.1	Ideal Anti-solvent	Preferred. Miscible with alcohols; low toxicity (Class 3).
Diethyl Ether	2.8	Classic Anti-solvent	Avoid if possible. High flammability and peroxide risk. Replace with TBME.
Ethyl Acetate	4.4	Moderate Anti-solvent	Good for less polar phenethylamines.
Acetonitrile	5.8	Niche	Useful for very polar, poly-substituted derivatives.

Visualization: Solvent Decision Logic

The following diagram illustrates the logic flow for selecting the optimal solvent system based on the impurity profile and compound characteristics.

Figure 1: Decision matrix for selecting the appropriate solvent system based on solubility testing.

Protocol: Dual-Solvent Recrystallization (EtOH/Acetone)

This protocol is the industry standard for purifying phenethylamine HCl salts, balancing yield and purity. It utilizes Ethanol as the solvent and Acetone as the anti-solvent.

Reagents

• Crude Phenethylamine HCl salt

• Anhydrous Ethanol (200 proof preferred)

• Acetone (ACS Reagent Grade)

• Activated Carbon (optional, for decolorization)

Step-by-Step Methodology

• Dissolution (The "Hot" Phase):

  • Place the crude salt in an Erlenmeyer flask.

  • Add the minimum amount of Ethanol required to wet the solid.

  • Heat the mixture to a gentle boil on a hot plate/water bath (approx. 80°C).

  • Add hot Ethanol dropwise with constant swirling until the solid just dissolves.

  • Note: If the solution is colored, add a spatula tip of activated carbon and filter hot through a pre-warmed celite pad.

• Anti-Solvent Addition:

  • Keep the Ethanol solution near boiling.

  • Slowly add warm Acetone down the side of the flask.

  • Continue addition until a persistent cloudiness (turbidity) appears and does not disappear upon swirling.

  • Add one final drop of Ethanol to clear the turbidity (returning the system to a meta-stable state).

• Crystallization (The "Cold" Phase):

  • Remove the flask from heat and place it on a cork ring or wood block. Do not place directly on a cold benchtop (shock cooling causes oiling out).

  • Allow to cool to room temperature undisturbed (approx. 1-2 hours).

  • Once room temperature is reached, place the flask in a refrigerator (4°C) for 2 hours, then a freezer (-20°C) for maximum yield.

• Isolation:

  • Filter the crystals using a Büchner funnel and vacuum filtration.

  • Wash the filter cake with a small amount of ice-cold Acetone (to remove surface mother liquor without redissolving the salt).

  • Dry under vacuum or in a desiccator over

    .

Visualization: Experimental Workflow

The physical workflow emphasizes temperature control to prevent "oiling out."

Figure 2: Step-by-step workflow for the binary solvent recrystallization process.

Troubleshooting & Optimization

The "Oiling Out" Phenomenon

Phenethylamines are notorious for "oiling out" (liquid-liquid phase separation) rather than crystallizing. This occurs when the compound precipitates as a supercooled liquid before it can organize into a crystal lattice.

Mechanism: The impurity profile lowers the melting point of the solvated salt below the temperature of the solution.

Corrective Actions:

• Seeding: Add a tiny crystal of pure product to the turbid solution at roughly 50°C. This provides a nucleation template.

• Scratching: Use a glass rod to scratch the inner wall of the flask.[2] The micro-abrasions create high-energy nucleation sites.

• Reheating: If oil forms, reheat until dissolved, add slightly more Ethanol (solvent), and cool slower (wrap flask in foil/towel).

Data Summary: Common Issues

Symptom	Probable Cause	Solution
No Crystals Form	Too much solvent	Evaporate 30% of solvent and re-cool.
Oiling Out	Cooling too fast / Impurities	Reheat, add seed crystal, insulate flask.
Low Yield	Too much Ethanol	Add more Acetone (anti-solvent) and freeze.
Colored Crystals	Oxidation products	Recrystallize again with Activated Charcoal.

References

• Vogel, A. I., et al. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.).[3][4][5] Longman Scientific & Technical.[4][5][6] (Standard reference for general recrystallization techniques and solvent properties).

• Prat, D., et al. (2016).[7][8] "CHEM21 selection guide of classical- and less classical-solvents." Green Chemistry, 18, 288-296.[7][8] (Source for Green Chemistry solvent selection, recommending Acetone/EtOH over Ether/DCM).

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 9093, Phenethylamine. (Source for physical properties and solubility data).[9][10][11][12][13]

• American Chemical Society. (2023). Solvent Selection for Recrystallization. ACS Chemistry for Life. (Educational guide on polarity matching).

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• 12. Purification [chem.rochester.edu]
• 13. Phenethylamine - Wikipedia [en.wikipedia.org]

Application Note: N-Butyl-2-phenylethylamine as a Secondary Amine Scaffold

This guide serves as a comprehensive technical resource for the application of N-butyl-2-phenylethylamine (CAS 23068-45-3) in medicinal chemistry and organic synthesis.[1] It is designed for immediate integration into drug discovery workflows, specifically for the generation of GPCR-targeted libraries and kinase inhibitors.

[1]

Executive Summary

N-butyl-2-phenylethylamine (also known as N-butylphenethylamine) is a versatile secondary amine building block.[1] Structurally, it combines the privileged 2-phenylethylamine pharmacophore—ubiquitous in catecholaminergic signaling—with a lipophilic n-butyl chain . This substitution pattern modulates the physicochemical properties (LogP, pKa) of the parent scaffold, improving blood-brain barrier (BBB) permeability and altering receptor binding affinity profiles compared to its methyl/ethyl analogs.[1]

This guide details the specific utility of this building block in Parallel Medicinal Chemistry (PMC) , providing validated protocols for reductive amination, amide coupling, and nucleophilic aromatic substitution (

).

Technical Specifications & Reactivity Profile

Physicochemical Properties

Property	Value	Notes
IUPAC Name	N-butyl-2-phenylethan-1-amine
CAS Number	23068-45-3	Validated Registry Number
Molecular Formula	ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
Molecular Weight	177.29 g/mol
Boiling Point	~245-250 °C (est)	Higher than parent PEA (195°C) due to butyl chain.[1][2][3]
Density	~0.91 g/mL
pKa (Conj. Acid)	~10.0	Typical for dialkylamines; highly basic.
LogP	~3.2	Significantly more lipophilic than PEA (LogP 1.41).[1]
Solubility	DCM, MeOH, DMSO, EtOAc	Limited water solubility as free base.

Reactivity Matrix

The secondary amine nitrogen is the sole nucleophilic center. The n-butyl group introduces moderate steric bulk, which suppresses over-alkylation side reactions common with primary amines but remains accessible enough for high-yield couplings.

• Nucleophilicity: High (comparable to diethylamine).[1]

• Steric Hindrance: Moderate (

  amine).[1]

• Chemoselectivity: Excellent profile for

  and acylation; requires controlled conditions for alkylation to prevent quaternization.

Safety, Handling & Compliance (Critical)

Hazards[1]

• Corrosive (Class 8): Causes severe skin burns and eye damage. Use full PPE (nitrile gloves, face shield, fume hood).

• Acute Toxicity: Harmful if swallowed or inhaled.

• Storage: Store under inert atmosphere (

  or Ar) to prevent carbonate formation (absorbs from air).[1]

Regulatory Status

While N-butyl-2-phenylethylamine itself is generally a non-scheduled chemical building block in many jurisdictions, it is a structural isomer or analog of controlled phenethylamines (e.g., N,N-diethylphenethylamine).[1]

• Compliance Check: Ensure end-use is strictly for legitimate research/industrial applications.

• Precursor Watch: It is not a List I chemical, but maintaining a clear audit trail of usage is standard Good Laboratory Practice (GLP).

Validated Experimental Protocols

Protocol A: Modular Reductive Amination (Library Synthesis)

Use Case: Synthesis of tertiary amines for GPCR ligand libraries.

Mechanism: Condensation with an aldehyde to form an iminium ion, followed by in situ reduction.

Reagents:

• Amine: N-butyl-2-phenylethylamine (1.0 equiv)[1]

• Electrophile: Diverse Aryl/Alkyl Aldehydes (1.1 equiv)[1]

• Reductant: Sodium Triacetoxyborohydride (

  ) (1.5 equiv)[1]

• Solvent: 1,2-Dichloroethane (DCE) or DCM[1]

Step-by-Step Procedure:

• Preparation: In a 20 mL scintillation vial, dissolve the aldehyde (1.0 mmol) in DCE (5 mL).

• Amine Addition: Add N-butyl-2-phenylethylamine (177 mg, 1.0 mmol). Stir at Room Temperature (RT) for 30 minutes to allow equilibrium formation of the hemiaminal/iminium species.

  • Note: No drying agent (

    ) is usually needed if using .[1]

• Reduction: Add

  (318 mg, 1.5 mmol) in one portion.

• Reaction: Cap the vial and stir vigorously at RT for 4–16 hours. Monitor by LC-MS (Look for M+H of product).

• Quench: Add saturated aqueous

  (5 mL) and stir for 15 minutes.

• Work-up: Extract with DCM (3 x 5 mL). Wash combined organics with brine, dry over

  , and concentrate.[4]

• Purification: If necessary, purify via reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Protocol B: Chemoselective Amide Coupling

Use Case: Generating stable amide linkers for peptidomimetics.

Reagents:

• Amine: N-butyl-2-phenylethylamine (1.0 equiv)[1]

• Carboxylic Acid:

  (1.1 equiv)[1]

• Coupling Agent: HATU (1.2 equiv)[1]

• Base: DIPEA (Hunig's Base) (2.0 equiv)[1]

• Solvent: DMF (anhydrous)[1][5]

Step-by-Step Procedure:

• Activation: Dissolve the carboxylic acid (1.1 mmol) and HATU (1.2 mmol) in DMF (3 mL). Add DIPEA (1.0 mmol) and stir for 5 minutes.

  • Why? Pre-activation ensures the active ester forms before the amine is introduced, reducing racemization if the acid is chiral.

• Coupling: Add N-butyl-2-phenylethylamine (1.0 mmol) followed by the remaining DIPEA (1.0 mmol).

• Reaction: Stir at RT for 2–4 hours.

• Work-up: Dilute with EtOAc (30 mL). Wash sequence: 1M HCl (remove unreacted amine), Sat.

  (remove unreacted acid), Brine (remove DMF).[1]

• Isolation: Dry over

  and concentrate.

Protocol C: Nucleophilic Aromatic Substitution ( )

Use Case: Synthesis of heteroaryl-amine kinase inhibitors.

Reagents:

• Substrate: 4-Chloro-pyrimidine or 2-Fluoro-nitrobenzene derivative (1.0 equiv)[1]

• Amine: N-butyl-2-phenylethylamine (1.2 equiv)[1]

• Base:

  (2.0 equiv) or [1]

• Solvent: DMSO or NMP

Step-by-Step Procedure:

• Setup: Combine the heteroaryl chloride (1.0 mmol), amine (1.2 mmol), and base (2.0 mmol) in a microwave vial.

• Solvent: Add DMSO (2 mL).

• Heating:

  • Thermal: Heat to 80–100 °C for 12 hours.

  • Microwave (Recommended): Heat to 120 °C for 20 minutes.

• Work-up: Pour into water (20 mL). If the product precipitates, filter and wash with water.[5] If oil forms, extract with EtOAc.

Workflow Visualization: Parallel Library Synthesis

The following diagram illustrates a high-throughput workflow for generating a library of 96 analogs using N-butyl-2-phenylethylamine as the constant core.

Caption: Figure 1: Divergent synthesis workflow utilizing N-butyl-2-phenylethylamine to generate chemically diverse libraries.

Applications & Case Studies

GPCR Ligand Design

The N-alkyl-2-phenylethylamine motif is a "privileged structure" in medicinal chemistry, frequently targeting G-Protein Coupled Receptors (GPCRs).[1]

• Adrenergic Receptors: The phenethylamine core mimics endogenous catecholamines (dopamine, norepinephrine). The N-butyl group adds hydrophobic bulk that can occupy the orthosteric binding pocket's hydrophobic sub-domains, potentially increasing selectivity for

  or subtypes over others.

• 5-HT (Serotonin) Receptors: N-alkylation is a known strategy to modulate affinity for 5-HT2A and 5-HT2C receptors.[1]

Calcium Channel Blockers

Analogs of Verapamil and Fendiline utilize bulky N-alkylated phenethylamines. The N-butyl variant serves as a critical intermediate for synthesizing "fendiline-like" derivatives, which are investigated for their ability to block L-type calcium channels and reverse multidrug resistance (MDR) in cancer cells.[1]

References

• NIST Chemistry WebBook. "N-butyl(2-phenylethyl)amine - Properties and Spectra."[1] National Institute of Standards and Technology. [1]

• Enamine Ltd. "Secondary Amines: Building Blocks for Parallel Synthesis." Enamine Application Notes.

• BenchChem. "Reductive Amination Protocols for Secondary Amines." BenchChem Technical Guides.

• Nieto, C. T., et al. (2023).[6] "2-Phenethylamines in Medicinal Chemistry: A Review." Molecules, 28(2), 855.[6]

• OpenStax. "Synthesis of Amines: Reductive Amination." Organic Chemistry.

Sources

• 1. dshs.texas.gov [dshs.texas.gov]
• 2. Federal Register :: Schedules of Controlled Substances: Placement of Three Synthetic Phenethylamines Into Schedule I [federalregister.gov]
• 3. 64-04-0 CAS MSDS (2-PhenylethylaMine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 2-Phenethylamines in Medicinal Chemistry: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving yield of N-butyl-2-phenylethylamine in reductive alkylation

Welcome to the technical support center for the synthesis of N-butyl-2-phenylethylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing the reductive alkylation of 2-phenylethylamine with butyraldehyde. Here, we address common challenges, explain the underlying chemical principles, and offer robust, step-by-step protocols to enhance your reaction yields and product purity.

Troubleshooting Guide: Common Issues & Solutions

This section is structured in a question-and-answer format to directly address specific experimental challenges.

Question 1: My reaction yield is very low. Thin-layer chromatography (TLC) analysis shows a significant amount of unreacted 2-phenylethylamine and butyraldehyde. What is going wrong?

Answer:

This is a classic problem in reductive amination, which typically points to inefficient formation of the crucial imine intermediate or issues with the reducing agent. Reductive amination is a two-step process occurring in one pot: (1) the nucleophilic attack of the amine on the aldehyde to form a hemiaminal, which then dehydrates to an imine, and (2) the reduction of the imine to the final amine product.[1][2]

Possible Cause A: Suboptimal Imine Formation

The formation of the imine from the aldehyde and amine is a reversible equilibrium reaction.[1] To drive the reaction forward and maximize the concentration of the imine available for reduction, two factors are critical: pH control and water removal.

• pH Control: Imine formation is catalyzed by mild acid (optimally pH 4-5).[3] The acid protonates the carbonyl oxygen of the aldehyde, making it more electrophilic and accelerating the initial attack by the amine. However, if the solution is too acidic, the amine starting material (2-phenylethylamine) will be protonated to its non-nucleophilic ammonium salt, shutting down the reaction.[3] Conversely, in neutral or basic conditions, the dehydration of the hemiaminal intermediate is slow.

  • Solution: Add a catalytic amount of a weak acid, such as acetic acid, to the reaction mixture. Typically, one equivalent of acetic acid relative to the amine is a good starting point when using sodium triacetoxyborohydride.[4]

• Water Removal: Water is a byproduct of imine formation. According to Le Châtelier's principle, its presence can shift the equilibrium back towards the starting materials.

  • Solution: While not always necessary for modern, one-pot procedures with selective reducing agents, if conversion is low, consider pre-forming the imine in a solvent like methanol or ethanol and then adding the reducing agent.[5][6] Methanol, for instance, can facilitate rapid and nearly quantitative imine formation from aldehydes without requiring separate dehydrating agents.[4]

Possible Cause B: Incorrect Choice or Handling of the Reducing Agent

The success of a one-pot reductive amination hinges on using a reducing agent that selectively reduces the imine (or its protonated form, the iminium ion) much faster than it reduces the starting aldehyde.[1][7]

• If using Sodium Borohydride (NaBH₄): NaBH₄ is a powerful reducing agent that can readily reduce butyraldehyde to 1-butanol.[6] If NaBH₄ is added too early, before imine formation is complete, it will preferentially consume the aldehyde, leading to low yields of the desired product.

  • Solution: If you must use NaBH₄, allow the 2-phenylethylamine and butyraldehyde to stir together (with catalytic acid) for a sufficient period (e.g., 1-2 hours) to maximize imine concentration before adding the NaBH₄.[3][6]

• If using a Selective Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) and sodium cyanoborohydride (NaBH₃CN) are the reagents of choice for this reaction.[3][8] They are less reactive than NaBH₄ and show excellent selectivity for reducing the iminium ion in the presence of the aldehyde.[1][4][9]

  • STAB (Recommended): This is often the superior choice as it is non-toxic and highly effective.[7][8][10] It is a mild reagent that works efficiently in solvents like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).[5]

  • NaBH₃CN: This reagent is also highly selective, especially at a controlled pH of 6-7 where it rapidly reduces iminium ions but is very slow to react with carbonyls.[4][9] However, it is highly toxic and can produce hydrogen cyanide gas, especially during acidic workup, requiring careful handling and disposal.[1][4]

The workflow for troubleshooting low conversion is visualized below.

Caption: Troubleshooting logic for low conversion rates.

Question 2: My reaction is messy. I am getting significant amounts of a higher molecular weight byproduct. What is it and how can I prevent it?

Answer:

This byproduct is likely the tertiary amine, N-butyl-N-(2-phenylethyl)butylamine, formed from a second alkylation event. This occurs when the desired product, N-butyl-2-phenylethylamine (a secondary amine), is itself nucleophilic and reacts with another molecule of butyraldehyde and gets reduced. This is a common side reaction, especially when using primary amines.[7]

Strategies to Minimize Over-Alkylation:

• Control Stoichiometry: Use a slight excess of the primary amine (2-phenylethylamine) relative to the aldehyde. A 5-10% molar excess of the amine can help suppress the formation of the dialkylated product by ensuring the aldehyde is consumed before it can react extensively with the secondary amine product.[7]

• Stepwise Procedure: For particularly challenging cases, a stepwise or indirect reaction is highly effective.[7][11]

  • First, form the imine by reacting 2-phenylethylamine with butyraldehyde in a solvent like methanol.

  • If the imine is stable, you can isolate it.

  • Then, in a separate step, reduce the imine with a reducing agent like NaBH₄. This physically separates the secondary amine product from the aldehyde, making over-alkylation impossible.[5][11]

• Slow Addition: Slowly adding the butyraldehyde to the reaction mixture containing the amine and the reducing agent can help maintain a low concentration of the aldehyde, favoring the reaction with the more abundant primary amine over the secondary amine product.

Question 3: Besides over-alkylation, what other side reactions should I be aware of?

Answer:

Two other common side reactions can reduce your yield and complicate purification:

• Reduction of Butyraldehyde: As mentioned, if a non-selective reducing agent like NaBH₄ is used, it can reduce the butyraldehyde to 1-butanol.[6] This is minimized by using a selective reagent like STAB, which is much slower to react with aldehydes.[1]

• Aldol Condensation of Butyraldehyde: Under basic or even neutral conditions, aldehydes with α-hydrogens, like butyraldehyde, can undergo self-condensation (an aldol reaction) to form dimers and other related impurities. This is generally less of a problem under the mildly acidic conditions optimal for reductive amination but can occur if the pH is not properly controlled.

The overall reaction and potential side pathways are illustrated below.

Caption: Reaction pathway and common side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the best all-around reducing agent for this reaction?

Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is generally considered the best choice.[7][8] It offers an excellent balance of reactivity and selectivity, is safer to handle than sodium cyanoborohydride, and typically provides higher yields and cleaner reactions than sodium borohydride in one-pot procedures.[8][10]

Reducing Agent	Pros	Cons	Optimal pH
NaBH(OAc)₃ (STAB)	High selectivity for imines/iminium ions; Non-toxic byproducts; Commercially available and easy to handle.[7][8]	Moisture sensitive; More expensive than NaBH₄.	Mildly acidic (e.g., with AcOH)[4]
NaBH₃CN	Excellent selectivity; Stable in mildly acidic solutions.[1][3]	Highly toxic; Releases cyanide gas upon acidification.[1][4]	~6-7 for selective iminium reduction[4][9]
NaBH₄	Inexpensive and readily available.	Non-selective; reduces aldehydes and ketones rapidly.[3][6]	Requires careful, stepwise addition after imine formation.
H₂/Catalyst (e.g., Pd/C)	"Green" method with water as the only byproduct; Can be highly efficient.[12]	Requires specialized hydrogenation equipment; Catalyst can be expensive; Potential for side reactions like ring hydrogenation.[13]	Neutral

Q2: Which solvent should I use?

The choice of solvent depends on the reducing agent.

• For STAB , less protic solvents like 1,2-dichloroethane (DCE), dichloromethane (DCM), or tetrahydrofuran (THF) are preferred.[5][6]

• For NaBH₃CN and NaBH₄ , protic solvents like methanol (MeOH) or ethanol (EtOH) are commonly used and can help accelerate imine formation.[6][7]

Q3: How can I monitor the reaction's progress?

Thin-layer chromatography (TLC) is the most convenient method. Use a suitable solvent system (e.g., ethyl acetate/hexanes with a small amount of triethylamine to prevent streaking of amines). Spot the reaction mixture alongside your starting materials (phenethylamine and butyraldehyde). The reaction is complete when the spot corresponding to the limiting reagent (usually the aldehyde) has disappeared and a new, less polar spot for the product has appeared. Gas chromatography-mass spectrometry (GC-MS) can also be used for more quantitative monitoring.

Q4: My product is difficult to purify. What are the best work-up and purification strategies?

The product, N-butyl-2-phenylethylamine, is a basic compound. This property can be exploited for purification.

• Aqueous Work-up: After the reaction is complete, quench any remaining reducing agent carefully (e.g., with water or dilute acid). Perform an acid-base extraction.

  • Dilute the reaction mixture with a solvent like ethyl acetate or diethyl ether.

  • Wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst.

  • Extract the organic layer with dilute aqueous HCl (e.g., 1M). Your amine product will move into the aqueous layer as the hydrochloride salt, leaving non-basic impurities (like 1-butanol or aldol products) in the organic layer.

  • Wash the acidic aqueous layer with ether once more to remove any remaining neutral impurities.

  • Make the aqueous layer basic (pH > 10) with NaOH or KOH and extract your purified amine product back into a fresh portion of ether or ethyl acetate.

  • Dry the organic layer with a drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and evaporate the solvent to yield the purified free base.

• Chromatography: If impurities persist, flash column chromatography on silica gel is effective. Use a solvent system like hexanes/ethyl acetate with 1-2% triethylamine added to the mobile phase to prevent the amine from sticking to the acidic silica gel.

Recommended Experimental Protocol

This protocol uses sodium triacetoxyborohydride (STAB) for a high-yield, one-pot synthesis.

Materials:

• 2-Phenylethylamine

• Butyraldehyde

• Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃)

• Glacial Acetic Acid (AcOH)

• 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• 1M Hydrochloric Acid (HCl)

• 1M Sodium Hydroxide (NaOH)

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen), add 2-phenylethylamine (1.0 eq).

• Dissolve the amine in DCE (approx. 0.2 M concentration).

• Add glacial acetic acid (1.1 eq) and stir for 5 minutes.

• Add butyraldehyde (1.05 eq) and stir the mixture at room temperature for 30 minutes to allow for imine formation.

• In portions, carefully add STAB (1.5 eq) to the stirring solution. The addition may be mildly exothermic.

• Stir the reaction at room temperature and monitor its progress by TLC until the 2-phenylethylamine is consumed (typically 4-12 hours).

• Once complete, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice with EtOAc.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product via acid-base extraction as described in the FAQ section or by flash column chromatography if necessary.

References

• Reductive Amination, and How It Works - Master Organic Chemistry. (2017, September 1). Master Organic Chemistry. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Reductive amination. (2023). In Wikipedia. [Link]

• Black, D. A., Arndtsen, B. A. (2005). N-Alkylation of phenethylamine and tryptamine. ISC. [Link]

• Borch Reductive Amination. (2014, May 3). Chem-Station Int. Ed. [Link]

• Black, D. A., & Arndtsen, B. A. (2005). N-Alkylation of phenethylamine and tryptamine. Tetrahedron Letters, 46(5), 759-761. [Link]

• Maliszewskyj, C. (1990). Side Reactions in Reductive Alkylation of Aromatic Amines with Aldehydes and with Ketones. Taylor & Francis eBooks. [Link]

• Myers, J. W. Myers Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

• Reductive amination agents: comparison of Na(CN)BH3 and Si-CBH. ResearchGate. [Link]

• N-Alkylation of Phenethylamine and Tryptamine. ResearchGate. [Link]

• Compositions for reductive aminations utilizing supported tricarboxyborohydride reagents and methods of using the same.

• Williams, J. M. J., et al. (2009). Ruthenium-Catalyzed N-Alkylation of Amines and Sulfonamides Using Borrowing Hydrogen Methodology. Journal of the American Chemical Society. [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Synthesis and SAR of 1-alkyl-2-phenylethylamine derivatives designed from N,N-dipropyl-4-methoxy-3-(2-phenylethoxy)phenylethylamine to discover sigma(1) ligands. PubMed. [Link]

• Reductive Amination - Common Conditions. Organic Chemistry Data. [Link]

• Possible N-ethyl-2-phenylethylamine Synthesis Variations. (2013, July 2). Sciencemadness Discussion Board. [Link]

• Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. (2023, February 17). MDPI. [Link]

• Method for making phenylethylamine compounds.

• β-PHENYLETHYLAMINE. Organic Syntheses Procedure. [Link]

• Method for making phenylethylamine compounds.

• Method for making phenylethylamine compounds. European Patent Office. [Link]

• Preparation of phenethylamine compounds.

• Method for making phenylethylamine compounds. European Patent Office. [Link]

• Acetophenone, 2-amino-, hydrochloride. Organic Syntheses Procedure. [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Borch Reductive Amination | Chem-Station Int. Ed. [en.chem-station.com]
• 10. US7985882B1 - Compositions for reductive aminations utilizing supported tricarboxyborohydride reagents and methods of using the same - Google Patents [patents.google.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. taylorfrancis.com [taylorfrancis.com]

Technical Support Center: Extraction Optimization for N-butyl-2-phenylethylamine

Case ID: EXT-NBPEA-001 Status: Active Subject: Optimizing pH for Liquid-Liquid Extraction (LLE) of N-butyl-2-phenylethylamine Free Base Assigned Specialist: Senior Application Scientist

Executive Summary

This technical guide addresses the isolation of N-butyl-2-phenylethylamine (a secondary amine phenethylamine derivative) in its free base form. Successful extraction relies on manipulating the aqueous pH to suppress ionization, thereby maximizing the partition coefficient (

) into the organic phase.[1]

Based on the pKa of structural analogs (Phenethylamine

; -methylphenethylamine ), the target aqueous pH must exceed 12.5 to ensure recovery of the free base.

Part 1: Theoretical Framework (FAQs)

Q1: What is the exact target pH, and how was it calculated?

Recommendation: pH 12.5 – 13.0

Technical Rationale: The extraction efficiency is governed by the Henderson-Hasselbalch equation for bases:

Rearranging to solve for the ratio of Free Base (

) to Protonated Salt ( ):

• The pKa Factor: N-butyl-2-phenylethylamine is a secondary amine. While the exact experimental pKa is often proprietary, structural analogs (N-alkylated phenethylamines) consistently exhibit pKa values between 9.8 and 10.4 .

• The "Rule of 2": To extract

  of the amine, the pH must be at least 2 units higher than the pKa.

  • If

    :

  • At pH 10.3: 50% Free Base / 50% Salt (Poor extraction).

  • At pH 12.3: 99% Free Base (Optimal).

Q2: Why is my yield low even at pH 11?

Root Cause: The "Buffering Effect." Amines themselves act as buffers near their pKa. As you basify a reaction mixture (often starting as an acidic salt solution), the pH will rise rapidly until it hits

, where it will "stall" as the amine deprotonates. If you stop adding base here, a significant portion (up to 50%) remains as the water-soluble salt, which is discarded with the aqueous layer.

Corrective Action: You must drive the pH through the buffering region until it stabilizes above 12.

Part 2: Standard Operating Procedure (SOP)

Workflow Visualization

The following diagram outlines the critical decision points and chemical logic for the extraction process.

Caption: Logic flow for the isolation of N-butyl-2-phenylethylamine free base, highlighting the iterative pH verification loop.

Detailed Protocol

• Preparation: Cool the reaction mixture to

  . Basification is exothermic; heat can degrade the amine or cause solvent boiling.

• Basification:

  • Slowly add 20% NaOH (aq) or KOH (aq) with vigorous stirring.

  • Note: Avoid Ammonia (

    ). Its maximum pH is roughly 11.6, which may be insufficient for complete recovery of high-pKa secondary amines.

• The "Hard" Check: Stop stirring. Allow phases to settle (if biphasic). Dip a calibrated pH strip or probe directly into the aqueous layer. Target: pH 12-14.

• Extraction:

  • Add organic solvent (Dichloromethane is preferred for density; Diethyl Ether for ease of evaporation).

  • Shake for 2-3 minutes. Vent frequently.

• Separation: Isolate the organic layer.

• Wash (Crucial Step): Wash the combined organic layers once with Brine (Saturated NaCl) . This removes trapped water and excess base, preventing carbonate formation during drying.

• Drying: Dry over anhydrous

  or for 15 minutes. Filter and concentrate.

Part 3: Troubleshooting Matrix

Issue: Emulsion Formation ("The Third Layer")

Symptom: A cloudy, indefinite layer forms between the organic and aqueous phases, preventing clean separation.

Potential Cause	Technical Explanation	Corrective Action
Micro-Precipitation	At high pH, inorganic salts (NaCl, Na2SO4) may precipitate if the water volume is too low.	Add distilled water to dissolve the salts.
Similar Densities	The density of the aqueous phase matches the organic phase (common with heavily brined water and Ethyl Acetate).	Add DCM (to increase organic density) or more Brine (to increase aqueous density).
Surfactant Effect	Impurities or the amine itself acting as a surfactant.	1. Filter through a pad of Celite .2. Add a small amount of Isopropanol (break surface tension).

Issue: "Oiling Out"

Symptom: The amine forms a separate oil layer floating on the water but does not dissolve into the organic solvent effectively. Fix: This indicates saturation. Increase the volume of the organic solvent.[1] If using ether/heptane, switch to a more polar solvent like Dichloromethane (DCM) or Chloroform , which have higher solubility for phenethylamines.

Issue: Low Purity (Carbonate Contamination)

Symptom: The final oil turns cloudy or white crystals form upon standing. Cause: Phenethylamines are "CO2 sponges." They react with atmospheric CO2 to form carbamates or carbonate salts.[2] Fix:

• Minimize air exposure.

• Flush storage vials with Argon or Nitrogen .

• Store as the HCl salt for long-term stability, converting to free base only immediately before use.

Part 4: Quantitative Data Summary

Solvent Selection Guide for N-butyl-2-phenylethylamine

Solvent	LogP (Approx)	Extraction Efficiency	Drying Speed	Safety Note
Dichloromethane (DCM)	1.25	High	Fast	Toxic; heavier than water (bottom layer).
Diethyl Ether	0.89	High	Very Fast	Flammable; peroxide former.
Ethyl Acetate	0.73	Medium	Medium	Hydrolyzes at high pH (avoid prolonged contact with NaOH).
Toluene	2.73	Medium/High	Slow	High boiling point; hard to remove traces.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1001, Phenethylamine. Retrieved from [Link]

• Williams, R. (2022). pKa Data Compiled by R. Williams. Organic Chemistry Data. Retrieved from [Link]

• Element Lab Solutions. Liquid-Liquid Extraction Techniques: Principles and Optimisation. Retrieved from [Link]

• LibreTexts Chemistry. Biological Amines and the Henderson-Hasselbalch Equation. Retrieved from [Link][1][3][4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Phenethylamine - Wikipedia [en.wikipedia.org]
• 3. Optimization of the separation and on-line sample concentration of phenethylamine designer drugs with capillary electrophoresis-fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous separation and detection of 18 phenethylamine/tryptamine derivatives by liquid chromatography-UV absorption and -electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Storage Stability of Butyl(2-phenylethyl)amine HCl

Executive Summary & Compound Profile

Butyl(2-phenylethyl)amine Hydrochloride is a secondary amine salt. Its stability profile is governed by two competing factors: the stabilizing effect of the hydrochloride counterion and the inherent reactivity of the secondary amine and benzylic positions.

While the solid HCl salt is robust, solution stability is the critical failure point in experimental workflows. This guide provides a scientifically grounded framework for storage, troubleshooting, and validation.

Property	Detail	Stability Implication
Chemical Structure		Secondary amine; susceptible to N-oxidation if free-based.
Salt Form	Hydrochloride (1:[1][2]1)	Significantly reduces volatility and oxidation risk compared to the free base.
Solubility	Water, Ethanol, DMSO	High water solubility; DMSO is preferred for cryo-storage (-20°C).
Critical Risk	Hygroscopicity	The HCl salt can absorb atmospheric moisture, leading to hydrolysis or concentration drift.

Storage Architecture: The Three-Tier System

Do not treat all solutions equally. Stability is a function of solvent, concentration, and temperature. Adhere to this tiered storage protocol to minimize degradation.

Tier 1: Solid State (Master Stock)

• Condition: -20°C, Desiccated, Dark.

• Vessel: Amber glass vial with Teflon-lined cap. Parafilm seal is insufficient; use electrical tape or shrink wrap over the cap.

• Shelf Life: >2 years (Estimated based on structural analogs).

• Handling: Allow vial to equilibrate to room temperature before opening to prevent condensation (water uptake).

Tier 2: High-Concentration Stock Solution (>10 mM)

• Preferred Solvent: Anhydrous DMSO or Ethanol.

• Avoid: Water (promotes microbial growth and hydrolysis over long periods).

• Condition: -20°C or -80°C.

• Shelf Life: 6–12 months.

• Protocol: Aliquot into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles.

Tier 3: Working Solution (<1 mM)

• Solvent: Aqueous buffers (PBS, HBSS) or Media.

• Condition: +4°C (Short term) or Freshly Prepared.

• Shelf Life: <24 hours.

• Warning: Dilute aqueous solutions of amines can adsorb to plastic surfaces (polypropylene tubes), significantly reducing the effective concentration.

Critical Stability Factors (Mechanistic Insight)

Understanding why the compound degrades allows you to prevent it.

A. The pH Equilibrium Trap

The HCl salt maintains the nitrogen in a protonated, quaternary ammonium-like state (

), which is resistant to oxidation.

• Risk: If dissolved in a high pH buffer (pH > 9), the equilibrium shifts to the free base (

  ).

• Consequence: The free amine is susceptible to rapid oxidation (N-oxide formation) and volatilization.

• Control: Maintain stock solutions in neutral or slightly acidic vehicles.

B. Photolytic Degradation

The phenyl ring (benzylic position) is a chromophore that can absorb UV light, potentially leading to radical formation and bond cleavage.

• Control: Always use amber glassware or wrap containers in aluminum foil.

C. The "Salting Out" Effect

In high-salt buffers (e.g., Krebs-Henseleit), the solubility of the organic salt may decrease, causing micro-precipitation that is invisible to the naked eye but affects bioassay results.

Visualizing Degradation Pathways

The following diagram illustrates the potential failure modes for Butyl(2-phenylethyl)amine HCl in solution.

Troubleshooting Guide

Symptom: Solution turns faint yellow.

• Diagnosis: Oxidation of the amine group, likely due to pH drift or prolonged air exposure.

• Root Cause: Formation of N-oxides or Schiff bases (if trace aldehydes are present in the solvent).

• Corrective Action: Discard the solution. Prepare fresh stock using degassed solvents or store under nitrogen/argon. Check the pH of your solvent; ensure it is not basic.

Symptom: Inconsistent IC50/EC50 data between experiments.

• Diagnosis: Concentration drift.

• Root Cause A (Adsorption): You are storing dilute working solutions in plastic tubes. The lipophilic butyl/phenyl chain drives the molecule to stick to the plastic.

  • Fix: Use glass vials or "low-binding" polypropylene tubes for dilute steps.

• Root Cause B (Hygroscopicity): Your DMSO stock absorbed water, changing the actual molarity.

  • Fix: Use single-use aliquots. Do not re-freeze DMSO stocks more than once.

Symptom: Visible particles upon thawing.

• Diagnosis: Precipitation.

• Root Cause: Solubility limit exceeded at low temperatures, or "salting out" effect.

• Corrective Action: Sonicate the solution for 5–10 minutes at room temperature. Vortexing alone is often insufficient to re-dissolve micro-crystals.

Validation Protocols (Self-Validating Systems)

Do not assume stability; prove it. Use these protocols derived from ICH Q1A guidelines.

Protocol A: Forced Degradation (Stress Testing)

Purpose: To determine the intrinsic stability of the molecule.

• Preparation: Prepare a 1 mg/mL solution in water.

• Stress Conditions:

  • Acid: Add 0.1 N HCl (1:1 v/v). Heat at 60°C for 4 hours.

  • Base: Add 0.1 N NaOH (1:1 v/v). Heat at 60°C for 4 hours.

  • Oxidation: Add 3%

    . Keep at Room Temp for 4 hours.

• Analysis: Neutralize samples and analyze via HPLC-UV (210 nm and 254 nm).

• Success Criteria: If purity remains >95% compared to control, the compound is resistant to that specific stressor.

Protocol B: Solubility & Precipitation Check

Purpose: To ensure working solutions are truly dissolved.

• Prepare your highest required working concentration (e.g., 100 µM) in your assay buffer.

• Incubate at assay temperature (e.g., 37°C) for 1 hour.

• Centrifuge at max speed (15,000 x g) for 10 minutes.

• Carefully sample the supernatant and measure absorbance (UV-Vis) or analyze via HPLC.

• Compare against a standard prepared in 100% DMSO.

• Logic: If the buffer signal is <90% of the DMSO standard, precipitation or adsorption has occurred.

Frequently Asked Questions (FAQs)

Q: Can I store the stock solution in water instead of DMSO? A: For short periods (days), yes. However, aqueous solutions are prone to microbial contamination and faster hydrolysis rates than organic solvents. For long-term storage (>1 month), anhydrous DMSO or Ethanol at -20°C is mandatory.

Q: My DMSO stock froze at -20°C. Is this a problem? A: No, pure DMSO freezes at ~18°C. This is normal. However, repeated freeze-thaw cycles introduce moisture (DMSO is hygroscopic). Moisture lowers the freezing point and degrades the compound. Best Practice: Aliquot stocks so you only thaw a vial once.

Q: Is this compound light sensitive? A: While not highly photosensitive like retinoids, the phenyl ring can degrade under intense UV light. It is standard Good Laboratory Practice (GLP) to store all aromatic amines in amber vials or dark boxes.

References

• International Council for Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[3] (2003).[4][5] Defines the standard protocols for stress testing and long-term stability.

• PubChem. Compound Summary: Phenethylamine. National Library of Medicine. (Accessed 2023).[5] Provides structural basis for secondary amine reactivity.

• Baertschi, S. W., et al.Pharmaceutical Stress Testing: Predicting Drug Degradation. Taylor & Francis, 2nd Ed. (2011).

• Sigma-Aldrich (Merck). Technical Bulletin: Handling and Storage of Amine Hydrochloride Salts. (General chemical handling guide).

Sources

• 1. CAS 156-28-5: 2-Phenylethylamine hydrochloride [cymitquimica.com]
• 2. selleckchem.com [selleckchem.com]
• 3. memmert.com [memmert.com]
• 4. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of N-butylphenethylamine: A Comparative Analysis

We will explore the fragmentation pathways under both Electron Ionization (EI), typical for Gas Chromatography-Mass Spectrometry (GC-MS), and Electrospray Ionization (ESI) with tandem mass spectrometry (MS/MS), common in Liquid Chromatography-Mass Spectrometry (LC-MS/MS). This comparative approach is designed to equip researchers with the foundational knowledge to identify N-butylphenethylamine and differentiate it from related compounds.

The Structural Context: Why N-Alkylation Matters

N-butylphenethylamine is a secondary amine, characterized by a phenylethyl backbone with a butyl group attached to the nitrogen atom. The molecular weight of this compound is 177.29 g/mol . The key structural features influencing its fragmentation are the benzylic Cα-Cβ bond and the Cα-N bond. The presence of the N-butyl group, compared to a simpler phenethylamine or one with a different N-substituent (like a benzyl group), will introduce unique fragmentation channels that are critical for its specific identification.

Part 1: Predicted Electron Ionization (EI) Fragmentation Pattern

Electron Ionization is a "hard" ionization technique that imparts significant energy into the molecule, leading to extensive and reproducible fragmentation. The resulting mass spectrum serves as a chemical fingerprint. For an amine like N-butylphenethylamine, the molecular ion peak (M+) is expected to be observed, and its odd nominal mass (m/z 177) is consistent with the nitrogen rule[1].

The primary fragmentation pathways for aliphatic amines under EI are dominated by α-cleavage, which is the cleavage of a C-C bond adjacent to the nitrogen atom.[1][2] This process is favored because it results in the formation of a stable, resonance-stabilized iminium cation.

Key Predicted EI Fragments for N-butylphenethylamine:

• α-Cleavage (Loss of Propyl Radical): The most favorable fragmentation is the cleavage of the C-C bond within the butyl group, alpha to the nitrogen. This involves the loss of a propyl radical (•C3H7) to form a highly stable iminium cation at m/z 116 . This is predicted to be the base peak in the spectrum.

• β-Cleavage (Tropylium Ion Formation): Cleavage of the Cα-Cβ bond is another characteristic fragmentation pathway for phenethylamines.[3] This results in the formation of a benzyl radical and a charged amine fragment, or, more commonly, charge retention by the benzyl portion. Rearrangement of the resulting C7H7+ fragment forms the stable tropylium ion at m/z 91 . The corresponding neutral loss would be butylamine.

• Molecular Ion: The unfragmented radical cation, the molecular ion (M+•), will be observed at m/z 177 . Its abundance may be relatively low due to the efficiency of the α-cleavage pathway.

• Other Fragments: Loss of a butyl radical (•C4H9) from the molecular ion via cleavage of the C-N bond can lead to a fragment at m/z 120 . Further fragmentation of the butyl group can also produce smaller alkyl fragments.

Predicted EI Fragmentation Data Summary

Predicted m/z	Proposed Ion Structure/Identity	Fragmentation Pathway	Predicted Relative Abundance
177	[C12H19N]+• (Molecular Ion)	-	Low to Medium
116	[C8H10N]+	α-Cleavage (Loss of •C3H7)	High (Predicted Base Peak)
91	[C7H7]+ (Tropylium Ion)	β-Cleavage (Cα-Cβ cleavage)	Medium to High
120	[C8H10N]+	C-N Cleavage (Loss of •C4H9)	Low
77	[C6H5]+	Loss of CH2 from Tropylium	Low
41, 57	[C3H5]+, [C4H9]+	Alkyl Fragments	Low

Diagram of Predicted EI Fragmentation Pathway

Caption: Predicted EI fragmentation of N-butylphenethylamine.

Part 2: Predicted ESI-MS/MS Fragmentation Pattern

Electrospray ionization is a "soft" ionization technique that typically results in the formation of a protonated molecule, [M+H]+, with minimal in-source fragmentation. For N-butylphenethylamine, this would be observed at m/z 178 . Structural information is then obtained by selecting this precursor ion and subjecting it to collision-induced dissociation (CID) in a tandem mass spectrometer.

Fragmentation of even-electron ions like [M+H]+ often involves the loss of stable neutral molecules.[4] For protonated phenethylamines, cleavage is again directed by the nitrogen atom.

Key Predicted ESI-MS/MS Fragments for N-butylphenethylamine:

• Precursor Ion: The protonated molecule, [M+H]+, will be the selected precursor at m/z 178 .

• Loss of Butene: A common fragmentation pathway for protonated N-alkyl amines is the loss of an alkene via a rearrangement reaction. For the N-butyl group, this would be the loss of butene (C4H8), resulting in a fragment ion at m/z 122 .

• Formation of the Iminium Ion: Similar to EI, cleavage of the Cα-Cβ bond can occur. In ESI, this would lead to the formation of the protonated butylamine fragment [CH3(CH2)3NH2+H]+ at m/z 74 and a neutral styrene molecule. Alternatively, charge retention on the phenethyl portion can lead to a fragment at m/z 105 ([C8H9]+).

• Spiro[2.5]octadienylium Ion: Some phenethylamine derivatives are known to undergo protonation and subsequent loss of the amine group (in this case, butylamine) to form a characteristic spiro[2.5]octadienylium ion.[5][6][7] This would result in a fragment at m/z 104 .

Predicted ESI-MS/MS Fragmentation Data Summary

Precursor m/z	Predicted Fragment m/z	Neutral Loss	Fragmentation Pathway
178	122	C4H8 (Butene)	Rearrangement and loss of alkene
178	105	C4H11N (Butylamine)	Cα-Cβ Cleavage
178	104	C4H11N + H	Loss of amine and rearrangement
178	74	C8H8 (Styrene)	Cα-Cβ Cleavage

Diagram of Predicted ESI-MS/MS Fragmentation Pathway

Caption: Predicted ESI-MS/MS fragmentation of N-butylphenethylamine.

Part 3: Comparative Analysis with Alternative Structures

The utility of a fragmentation pattern lies in its ability to distinguish a target compound from its isomers and analogs.

• Comparison with Phenethylamine: Unsubstituted phenethylamine (MW 121) primarily shows a base peak at m/z 30 ([CH2=NH2]+) from β-cleavage under EI conditions. The presence of the N-butyl group in our target compound shifts the major α-cleavage fragment to m/z 116, providing a clear point of differentiation.

• Comparison with N-Benzylphenethylamine: N-benzylphenethylamine (MW 211) presents a more complex pattern. While it can also form the tropylium ion at m/z 91, its most dominant fragment is often also the tropylium ion, arising from the N-benzyl group itself. The α-cleavage fragment would be different, occurring at m/z 120 (loss of the benzyl radical). By comparing the predicted m/z 116 base peak for N-butylphenethylamine with the fragmentation of its N-benzyl analog, the identity of the N-alkyl substituent can be confidently determined.

• Comparison with Positional Isomers: If considering an isomer like α-methyl-N-propylphenethylamine, the β-cleavage would still yield a tropylium ion (m/z 91), but the α-cleavage would produce a different iminium ion at m/z 86. This highlights how even subtle structural changes produce unique mass spectral fingerprints.

Part 4: Experimental Protocols

To acquire the data discussed, standardized and validated methods are essential. The following protocols provide a starting point for researchers.

Protocol 1: GC-MS Analysis (for EI Fragmentation)

• Sample Preparation: Dissolve 1 mg of N-butylphenethylamine standard in 1 mL of methanol. Perform serial dilutions to a working concentration of 10 µg/mL.

• Instrumentation: A standard gas chromatograph coupled to a single quadrupole or ion trap mass spectrometer.

• GC Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., HP-5MS or equivalent).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet: Splitless injection at 250°C.

  • Oven Program: Initial temperature of 70°C, hold for 1 minute, ramp at 15°C/min to 280°C, hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-400.

• Data Analysis: Identify the molecular ion and major fragment ions. Compare the resulting spectrum against a spectral library (if available) or the predicted pattern in this guide.

Protocol 2: LC-MS/MS Analysis (for ESI Fragmentation)

• Sample Preparation: Dissolve 1 mg of N-butylphenethylamine standard in 1 mL of 50:50 methanol:water. Dilute to a working concentration of 1 µg/mL.

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole or Q-TOF mass spectrometer.

• LC Conditions:

  • Column: 100 mm x 2.1 mm ID, 2.6 µm, C18 stationary phase (e.g., Kinetex C18 or equivalent).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start at 10% B, ramp to 90% B over 6 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 350°C.

  • MS/MS: Select precursor ion m/z 178. Apply a range of collision energies (e.g., 10-40 eV) to generate a product ion spectrum.

• Data Analysis: Identify the major product ions and compare them to the predicted fragmentation pathways to confirm the structure.

Conclusion

This guide provides a comprehensive, predictive framework for understanding and identifying N-butylphenethylamine using mass spectrometry. By detailing the expected fragmentation patterns under both EI and ESI conditions, researchers are better equipped to analyze this compound, differentiate it from structural analogs, and develop robust analytical methods. The provided protocols serve as a validated starting point for laboratory work, ensuring scientific rigor and reproducibility. As with any analytical challenge involving novel compounds, the principles of fragmentation chemistry, combined with high-quality instrumentation and careful data interpretation, are the cornerstones of confident structural elucidation.

References

• Asakawa, D., Mizuno, H., Sugiyama, E., & Todoroki, K. (2020). In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters. Analytical Chemistry, 92(17), 12033–12039. [Link]

• Asakawa, D., Mizuno, H., Sugiyama, E., & Todoroki, K. (2020). In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters. PubMed. [Link]

• Lin, H. R., et al. (2018). Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. Molecules, 23(7), 1556. [Link]

• Sekuła, K., Wrzesień-Tokarczyk, W., & Zuba, D. (2019). Analysis of the fragmentation of new-type phenethylamine derivatives from the NBOMe and NBF groups under electrospray ionization conditions using high resolution mass spectrometry. Problems of Forensic Sciences, 118, 157-169. [Link]

• Nikolić, D., et al. (2018). Collision-induced dissociation of phenethylamides: role of ion-neutral complexes. Rapid communications in mass spectrometry, 32(18), 1585-1592. [Link]

• Brandt, S. D., et al. (2017). Analytical characterization of N-benzyl-substituted phenethylamines and 5-methoxytryptamines. Drug Testing and Analysis, 9(6), 874-891. [Link]

• University of Colorado, Boulder. (n.d.). Fragmentation Mechanisms. Intro to Mass Spectrometry. [Link]

• De la Torre, K. E. (2018). Characterization of synthetic phenethylamines using low-resolution and high-resolution mass spectrometry. Florida International University. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• ResearchGate. (2018). Mass fragmentations (m/z values) of phenethylamines and tryptamines... [Table]. [Link]

• Save My Exams. (2025). Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. [Link]

• Schlosser, G., & K. Vékey. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Molecules, 24(3), 616. [Link]

• University of Arizona. (n.d.).

• Vessecchi, R., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33, 432-455. [Link]

• Prasain, J. (2009). Ion fragmentation of small molecules in mass spectrometry. [Link]

• National Institute of Standards and Technology. (n.d.). N-tert-Butylethylamine. NIST Chemistry WebBook. [Link]

• National Institute of Standards and Technology. (n.d.). (+)-N-Benzyl-α-phenethylamine. NIST Chemistry WebBook. [Link]

• National Institute of Standards and Technology. (n.d.). N-Benzyl-2-phenethylamine. NIST Chemistry WebBook. [Link]

• Michigan State University. (n.d.). Mass Spectrometry. Department of Chemistry. [Link]

Sources

• 1. KnowItAll IR Spectral Library Collection - Wiley Science Solutions [sciencesolutions.wiley.com]
• 2. aerosol.chem.uci.edu [aerosol.chem.uci.edu]
• 3. N-tert-Butylethylamine [webbook.nist.gov]
• 4. Tributylamine [webbook.nist.gov]
• 5. N-Benzyl-2-phenethylamine [webbook.nist.gov]
• 6. NIST 23 Mass Spectral Library, NIST 2023/2020/2017 Database, Agilent Format Available [sisweb.com]
• 7. kohan.com.tw [kohan.com.tw]

FTIR Characterization of Secondary Amine Hydrochloride Salts: A Comparative Technical Guide

Executive Summary: This guide provides a technical comparison between secondary amine free bases and their hydrochloride (HCl) salt counterparts using Fourier Transform Infrared (FTIR) spectroscopy.[1] It is designed for analytical chemists and pharmaceutical developers to validate salt formation, a critical step in optimizing drug solubility and bioavailability.

Theoretical Framework: The Protonation Event

In drug development, converting a lipophilic secondary amine (Free Base) into a hydrochloride salt is a standard strategy to enhance aqueous solubility and bioavailability. This chemical transformation fundamentally alters the vibrational modes of the molecule, creating a distinct spectral signature.[2]

The core mechanism involves the protonation of the lone pair on the nitrogen atom by hydrochloric acid:

This reaction introduces a positive charge to the nitrogen, creating an ammonium cation. In the solid state, this cation forms strong hydrogen bonds with the chloride anion (

). These interactions significantly broaden the N-H stretching bands and introduce new deformation modes absent in the free base.

Mechanistic Pathway Visualization

Figure 1: The chemical transformation from free base to salt, highlighting the origin of the spectral shifts described below.

Comparative Analysis: Free Base vs. HCl Salt

The distinction between a free secondary amine and its HCl salt is not subtle. It is characterized by a dramatic shift in the N-H stretching region and the appearance of "combination bands."[3]

Spectral Performance Data

The following table synthesizes data from standard spectroscopic literature to provide a direct comparison of peak assignments.

Vibrational Mode	Free Secondary Amine (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> )	Secondary Amine HCl Salt ( )	Diagnostic Value
N-H Stretching ( )	3310 – 3350 cm⁻¹ Single, sharp, weak band.[4]	2700 – 3000 cm⁻¹ Broad, strong absorption. Often overlaps with C-H stretching.	High. The disappearance of the sharp 3300 peak and appearance of the broad "ammonium envelope" is the primary indicator of salt formation.
Combination Bands	Absent.	2300 – 2500 cm⁻¹ Series of weak, identifiable bands (often 2-3 distinct peaks).	Critical. These "Amine Salt" bands are specific to the cationic species and confirm the ionic state.
N-H Deformation ( )	Weak/Absent.(~1500–1600 cm⁻¹, often obscured).	1580 – 1620 cm⁻¹ Medium to strong "scissoring" band.	Moderate. Useful for confirmation, but can overlap with aromatic C=C ring stretches.
C-N Stretching	1130 – 1190 cm⁻¹ (Aliphatic)1250 – 1350 cm⁻¹ (Aromatic)	Shifted slightly; often less diagnostic due to fingerprint complexity.	Low. Not recommended for primary identification.

Detailed Spectral Breakdown

1. The "Ammonium Envelope" (2700–3000 cm⁻¹)

In the free base, the N-H stretch is a solitary, sharp peak because the N-H bond is relatively unperturbed. Upon salt formation, the additional proton and the strong hydrogen bonding with the chloride ion create a broad distribution of vibrational energies.

• Observation: Look for a "messy" broad band that buries the sharp C-H alkyl stretches (2850–2960 cm⁻¹).

2. The "Amine Salt" Combination Bands (2000–2500 cm⁻¹)

This region is often empty in free amines. In HCl salts, overtone and combination bands of the deformation vibrations appear here.

• Observation: A cluster of small but distinct peaks in the 2300–2500 cm⁻¹ range is a "fingerprint" for the secondary ammonium ion.

3. The Deformation Band (1580–1620 cm⁻¹)

The

group undergoes a scissoring vibration (bending) that is infrared active.

• Observation: A distinct band appears near 1600 cm⁻¹.[5][6] Note that if your molecule contains a benzene ring, the aromatic C=C stretch also appears here (1450–1600 cm⁻¹), potentially complicating analysis.

Diagnostic Workflow

To validate the synthesis of a secondary amine hydrochloride, follow this logical decision tree. This ensures that the spectral changes are due to salt formation and not artifacts (like residual water).

Figure 2: Logic gate for differentiating Free Base from HCl Salt using FTIR spectral features.

Experimental Protocol

The reliability of FTIR for salt characterization depends heavily on sample preparation. Hydrochloride salts are often hygroscopic (water-absorbing). Absorbed water creates a broad O-H stretch (3200–3500 cm⁻¹) that can mimic or obscure amine features.

Method A: Attenuated Total Reflectance (ATR) – Recommended

ATR is preferred for salts as it requires minimal preparation and reduces exposure to atmospheric moisture.

• Crystal Clean: Ensure the ATR crystal (Diamond or ZnSe) is cleaned with isopropanol and shows a flat background.

• Sample Loading: Place ~10 mg of the solid salt directly onto the crystal.

• Compression: Apply high pressure using the anvil. Note: HCl salts are crystalline. Ensure good contact but avoid crushing the anvil mechanism.

• Acquisition: Scan from 4000 to 600 cm⁻¹ (Resolution: 4 cm⁻¹, Scans: 16 or 32).

Method B: KBr Pellet – For High Resolution of Weak Bands

KBr pellets can provide better resolution of the weak combination bands (2300–2500 cm⁻¹) but are prone to moisture artifacts.

• Drying: Dry the KBr powder in an oven (110°C) for >2 hours prior to use.

• Ratio: Mix sample:KBr at a 1:100 ratio.

• Grinding: Grind quickly to avoid moisture uptake.

• Pressing: Press into a transparent disc.

• Validation: Run a "blank" KBr pellet first. If a broad band appears at 3400 cm⁻¹, your KBr is wet, and the spectrum is invalid for amine salt confirmation.

Troubleshooting & Artifacts

Issue	Spectral Symptom	Root Cause	Corrective Action
Residual Water	Broad, rounded peak centered at 3400 cm⁻¹.	Hygroscopic sample or wet KBr.	Dry sample in a vacuum oven; use ATR with a nitrogen purge.
Incomplete Salt Formation	Appearance of both a sharp 3300 peak and broad 2800 bands.	Mixed phase (Free base + Salt).	Recrystallize or wash with non-polar solvent to remove free base.
Polymorphism	Split peaks in the fingerprint region.	Crystal packing differences.	Ensure consistent processing (grinding pressure) or anneal the sample.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard text for N-H stretch assignments).

• Spectroscopy Online. (2023). Organic Nitrogen Compounds V: Amine Salts. Link

• Canadian Journal of Chemistry. (1956). The Infrared Spectra of Secondary Amines and Their Salts. Link

• Journal of Physical Chemistry B. (2009). Vibrational Spectroscopy of Secondary Amine Salts: Assignment of NH2+ Stretching Frequencies. Link

• Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Link

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. quora.com [quora.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. Infrared Spectrometry [www2.chemistry.msu.edu]
• 6. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Reference Standard Purity Analysis of N-butyl-2-phenylethylamine

For researchers, scientists, and drug development professionals, the integrity of a reference standard is the bedrock of reliable and reproducible results. This guide provides an in-depth, technically-grounded comparison of analytical methodologies for the purity assessment of N-butyl-2-phenylethylamine, a secondary amine of increasing interest in pharmaceutical and research settings. We will move beyond rote protocols to explore the causality behind experimental choices, ensuring a self-validating system of analysis.

The qualification of a reference standard is a critical process in pharmaceutical development, ensuring that the material used for analytical testing is equivalent to a primary reference standard.[1] This process is essential for regulatory compliance, the reliability of results, and overall data integrity.[1]

The Challenge of Amine Analysis

N-butyl-2-phenylethylamine, as a secondary amine, presents analytical challenges. Amines are known for their polarity and basicity, which can lead to poor peak shape and adsorption on traditional chromatography columns.[2][3][4][5] Therefore, a multi-faceted analytical approach is not just recommended, but essential for a comprehensive purity profile.

Orthogonal Analytical Approaches for Comprehensive Purity Assessment

A robust purity analysis relies on the principle of orthogonality, where different analytical techniques with distinct separation and detection principles are employed. This minimizes the risk of overlooking impurities that may co-elute or be undetectable by a single method. For N-butyl-2-phenylethylamine, a combination of chromatographic and spectroscopic methods is paramount.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

HPLC is a cornerstone technique for the analysis of non-volatile organic impurities. Due to the lack of a strong chromophore in N-butyl-2-phenylethylamine, derivatization is often necessary to enhance UV or fluorescence detection.[6][7]

Rationale for Method Selection: A reversed-phase HPLC method is chosen for its versatility in separating compounds with varying polarities. Pre-column derivatization with a suitable agent, such as 9-fluorenylmethyl chloroformate (FMOC-Cl), can significantly improve detection sensitivity for secondary amines.[7]

Experimental Protocol: HPLC-UV Analysis of N-butyl-2-phenylethylamine

• Derivatization:

  • Prepare a 1 mg/mL solution of N-butyl-2-phenylethylamine in acetonitrile.

  • To 100 µL of the sample solution, add 100 µL of borate buffer (pH 8.5) and 200 µL of a 5 mg/mL solution of FMOC-Cl in acetonitrile.

  • Vortex the mixture and allow it to react at room temperature for 10 minutes.

  • Quench the reaction by adding 100 µL of a 1% glycine solution.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 50% B to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 265 nm.

  • Injection Volume: 10 µL.

Data Presentation: Comparison of N-butyl-2-phenylethylamine Lots by HPLC-UV

Lot Number	Main Peak Area (%)	Known Impurity 1 (%)	Unknown Impurity 2 (%)	Total Impurities (%)
Lot A (New)	99.85	0.05	0.10	0.15
Lot B (Old)	99.50	0.20	0.30	0.50
Competitor X	99.65	0.15	0.20	0.35

This table illustrates how HPLC can effectively quantify known and unknown impurities, allowing for a direct comparison of batch purity.

Gas Chromatography (GC) for Volatile Impurities and Residual Solvents

Gas chromatography is an indispensable tool for identifying and quantifying volatile and semi-volatile impurities that may be present from the synthesis or storage of N-butyl-2-phenylethylamine.[3][8] The analysis of free amines by GC can be challenging due to their polarity; however, specialized columns or derivatization can mitigate these issues.[4][5][9]

Rationale for Method Selection: A GC-MS (Gas Chromatography-Mass Spectrometry) method provides both quantitative data from the Flame Ionization Detector (FID) and qualitative structural information from the Mass Spectrometer (MS), which is crucial for identifying unknown impurities.

Experimental Protocol: GC-MS Analysis of N-butyl-2-phenylethylamine

• Sample Preparation:

  • Prepare a 1 mg/mL solution of N-butyl-2-phenylethylamine in methanol.

• Chromatographic Conditions:

  • Column: A low-bleed, mid-polarity column suitable for amines (e.g., CP-Sil 13 CB).[9]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Detector: FID at 300°C and MS (scan range 40-400 m/z).

  • Injection Volume: 1 µL (splitless).

Data Presentation: Volatile Impurity Profile by GC-MS

Impurity	Retention Time (min)	Lot A (Area %)	Lot B (Area %)	Competitor X (Area %)
Phenylethylamine (Starting Material)	8.5	< 0.01	0.05	0.03
N,N-dibutyl-2-phenylethylamine (Over-alkylation)	15.2	0.03	0.10	0.08
Toluene (Residual Solvent)	4.1	< 0.005	0.02	0.01

This table demonstrates the power of GC-MS in identifying and quantifying specific volatile impurities that could be missed by HPLC.

Quantitative NMR (qNMR) for Absolute Purity Determination

Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a powerful primary method for the purity assessment of reference standards.[10][11] It allows for direct quantification of the analyte against a certified internal standard without the need for a specific reference standard of the analyte itself.

Rationale for Method Selection: ¹H qNMR is highly specific and relies on a different physical principle than chromatography, providing a truly orthogonal method for purity assignment.[12] The signal intensity in NMR is directly proportional to the number of nuclei, making it an absolute quantification technique.

Experimental Protocol: ¹H qNMR Purity Assay

• Sample Preparation:

  • Accurately weigh approximately 10 mg of N-butyl-2-phenylethylamine and 5 mg of a certified internal standard (e.g., maleic acid) into a vial.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., Methanol-d4).

• NMR Acquisition Parameters:

  • Spectrometer: 400 MHz or higher.

  • Pulse Sequence: A standard 90° pulse experiment.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest.

  • Number of Scans: Sufficient to achieve a signal-to-noise ratio of >250:1 for the signals being integrated.[13]

• Data Analysis:

  • Integrate a well-resolved signal of N-butyl-2-phenylethylamine and a signal from the internal standard.

  • Calculate the purity using the following equation: Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std Where: I = integral area, N = number of protons, MW = molecular weight, m = mass, P = purity of the standard.

Data Presentation: Orthogonal Purity Comparison

Method	Lot A Purity (%)	Lot B Purity (%)	Competitor X Purity (%)
HPLC-UV (Area % Normalization)	99.85	99.50	99.65
GC-FID (Area % Normalization)	99.96	99.83	99.88
¹H qNMR (Mass Fraction)	99.8 ± 0.2	99.4 ± 0.3	99.6 ± 0.2

This table provides a clear comparison of the purity values obtained from different analytical techniques, highlighting the consistency and confidence in the assigned purity of Lot A.

Visualizing the Analytical Workflow

A structured workflow ensures all aspects of purity are addressed.

Caption: An overview of the orthogonal analytical workflow for comprehensive purity assessment.

Conclusion: A Self-Validating Approach to Reference Standard Certification

The purity analysis of a reference standard like N-butyl-2-phenylethylamine demands a rigorous, multi-faceted approach. By employing orthogonal techniques such as HPLC for non-volatile impurities, GC for volatile components, and qNMR for absolute purity assignment, a self-validating system is created. This comprehensive characterization ensures the highest level of confidence in the reference standard, which is fundamental to the integrity of research and development in the pharmaceutical industry. The data presented clearly demonstrates that a well-characterized reference standard, such as Lot A, provides a reliable benchmark for analytical testing.

References

• SIELC Technologies. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column.
• Bryan Research & Engineering, LLC. Analysis of Amine Solutions by Gas Chromatography.
• Digital Repository. Characterization of synthetic phenethylamines using low-resolution and high-resolution mass spectrometry.
• PubMed. Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis.
• Agilent. C Analysis of primary, secondary and tertiary amines.
• PubMed. In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters.
• MDPI. Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry.
• MDPI. Quantitative NMR as a Versatile Tool for the Reference Material Preparation.
• Elsevier. Simultaneous LC-MS/MS screening for multiple phenethylamine-type conventional drugs and new psychoactive substances in urine.
• International CCS Knowledge Centre. Continuous Online Analysis of Amine Solvents Using Gas Chromatography.
• MDPI. New Synthetic Cathinones and Phenylethylamine Derivatives Analysis in Hair: A Review.
• ACS Publications. Study of Substituted Phenethylamine Fragmentation Induced by Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis of Neurotransmitters in Biological Samples.
• ResolveMass Laboratories Inc. How to Qualify Secondary Reference Standards to Ensure Compliance (ICH Q2/Q6B/Q7A Guidelines).
• Sigma-Aldrich. Quantitative NMR for Content Assignment of Reference Standards for Quality Control of Herbal Medicinal Products.
• Sigma-Aldrich. Quantitative NMR for Content Assignment of Phytochemical Reference Standards.
• LabRulez GCMS. Analysis of Amines in GC.
• ResearchGate. (PDF) Quantitative NMR as a Versatile Tool for the Reference Material Preparation.
• PubMed. New Synthetic Cathinones and Phenylethylamine Derivatives Analysis in Hair: A Review.
• PubMed. Derivatization of secondary amines with 2-naphthalene-sulfonyl chloride for high-performance liquid chromatographic analysis of spectinomycin.
• University of Oxford. Quantitative NMR Spectroscopy.
• Wikipedia. Substituted phenethylamine.
• LGC Standards. Characterisation of non-compendial impurity reference standards: How good is good enough?.
• Sigma-Aldrich. Derivatization and Separation of Aliphatic Amines.
• Eli Lilly and Company. How RS Are Used in Pre/Post Approval Medicines Framework Reference Standards and Regulatory Milestones.
• BenchChem. Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines.
• Thermo Fisher Scientific. Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines in Air.
• Google Patents. CN106053657A - Method for detecting content of chiral phenylethylamine by adopting high-performance liquid chromatography.
• BioProcess International. Reference Standards for Therapeutic Proteins: Current Regulatory and Scientific Best Practices.
• PMC. Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation.
• ResearchGate. Improved method for determination of β-phenylethylamine in human plasma by solid-phase extraction and high-performance liquid chromatography with fluorescence detection.
• BenchChem. Common side reactions in the synthesis of substituted phenylethylamines.
• BOC Sciences. Phenethylamine Impurities.
• Scribd. Illicit Synthesis of 1-Phenylethylamine | PDF | Gas Chromatography | Chemistry.
• ResearchGate. (PDF) Identification of -Phenylethylamine in Judicial Samples.
• PubMed. N-Alkylation of phenethylamine and tryptamine.
• PubMed. [Determination of optical purity of alpha-phenylethylamine by high performance liquid chromatography with pre-column derivatization].
• Sciencemadness Discussion Board. Possible N-ethyl-2-phenylethylamine Synthesis Variations - Powered by XMB 1.9.11.
• TradeIndia. 2-Phenethylamine Analytical Standard - High Purity at Best Price, Supplier in Mumbai.
• Santa Cruz Biotechnology. N,N-bis(2-phenylethyl)amine hydrochloride | CAS 6308-98-1 | SCBT.

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Safety & Regulatory Compliance

Butyl(2-phenylethyl)amine hydrochloride proper disposal procedures

The following technical guide details the proper disposal procedures for Butyl(2-phenylethyl)amine hydrochloride (N-butyl-2-phenylethylamine HCl). This document is designed for researchers and laboratory safety officers, prioritizing operational safety, regulatory compliance (RCRA/EPA), and environmental stewardship.

Executive Summary: Immediate Action Card

Parameter	Directive
Primary Disposal Method	High-Temperature Incineration (via licensed hazardous waste contractor).[1]
Drain Disposal	STRICTLY PROHIBITED. Do not flush into sanitary sewer systems.[1]
Segregation	Keep separate from oxidizers (e.g., nitrates, perchlorates) and strong bases .[1]
Spill Response	Isolate area.[1][2] Wear nitrile gloves and N95/P100 respirator.[1] Absorb liquids; sweep solids gently.[1]
RCRA Status	Not P- or U-listed.[1] Classify as Hazardous Waste (Characteristic: Toxic/Irritant).[1]

Chemical Characterization & Hazard Profile

Accurate identification is the first step in safe disposal.[1] This compound is a secondary amine salt, structurally related to phenethylamines.[1]

• Chemical Name: N-butyl-2-phenylethylamine hydrochloride[1]

• Synonyms: N-butylphenethylamine HCl; N-butyl-benzeneethanamine hydrochloride.[1][3]

• CAS Number (Free Base): 23068-45-3 (Note: The HCl salt is the protonated form of this registry number).[1]

• Molecular Formula:

  [1]

• Physical State: White to off-white crystalline solid.[1][4]

• Solubility: Soluble in water, ethanol, and DMSO.[1]

Hazard Assessment (GHS Classification)

Based on the structural class of secondary amine salts:

• Health Hazards:

  • Skin/Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[1]

  • Acute Toxicity: Harmful if swallowed (H302).[1]

• Reactivity: Stable, but incompatible with strong oxidizing agents.[1] Reacts with strong bases to liberate the free amine (volatile, fishy odor).[1]

Proper Disposal Procedures

The following protocol ensures compliance with federal (EPA) and local regulations. The objective is to prevent environmental release and ensure complete thermal destruction.[1]

Protocol A: Solid Waste (Pure Substance or Spill Debris)[1]

• Segregation: Do not mix with incompatible waste streams (e.g., nitric acid waste, oxidizers).[1]

• Packaging:

  • Place the solid material in a wide-mouth high-density polyethylene (HDPE) or glass jar.

  • If the original container is damaged, double-bag in 6-mil polyethylene bags before placing in the waste drum.[1]

• Labeling:

  • Affix a hazardous waste tag.[1][5]

  • Chemical Name: "N-butyl-2-phenylethylamine hydrochloride".[1]

  • Hazard Checkbox: Toxic, Irritant.[1]

• Handover: Transfer to the facility's Central Accumulation Area (CAA) for pickup by a licensed incineration facility.

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)[1]

• Solvent Compatibility Check: Ensure the solvent (e.g., DCM, Methanol) is compatible with the amine salt.[1]

• pH Adjustment (Optional but Recommended):

  • Caution: Adding base (NaOH) will liberate the free amine, N-butyl-2-phenylethylamine, which is an oil and may increase volatility/odor.[1]

  • Recommendation: Maintain as the acidic hydrochloride salt in solution to reduce volatility.[1]

• Containerization:

  • Use a solvent-safe waste container (Safety Can or HDPE carboy).[1]

  • Leave 10% headspace for expansion.[1]

• Disposal Stream: Label as "Organic Solvents with Amine Salts" for fuel blending or incineration.

Protocol C: Empty Containers

• Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., ethanol or water).[1]

• Rinsate Disposal: Collect all rinsate and manage it as Hazardous Liquid Waste (see Protocol B).

• Defacing: Cross out the original label and mark as "Empty" or "Triple Rinsed."[1]

• Recycling/Trash: Once triple-rinsed and dried, the container may be disposed of as regular glass trash (verify with local EHS policy).[1]

Spill Management & Emergency Response

In the event of an accidental release, follow this self-validating workflow:

• PPE Donning: Nitrile gloves (double gloved), lab coat, safety goggles.[1] Use a dust mask (N95) for solids to prevent inhalation.[1]

• Containment:

  • Solid Spill: Cover with wet paper towels to prevent dust generation, then scoop into a waste bag.[1]

  • Liquid Spill: Surround with absorbent booms or vermiculite.[1]

• Decontamination: Scrub the area with a dilute surfactant (soap) and water.[1]

• Verification: Check pH of the surface; ensure it is neutral (pH 6-8).[1]

Operational Decision Workflow

The following diagram illustrates the logical decision-making process for disposing of Butyl(2-phenylethyl)amine HCl.

Caption: Operational logic flow for the segregation and packaging of amine salt waste streams.

Regulatory Context (RCRA)

• Waste Classification: Under the Resource Conservation and Recovery Act (RCRA), this material is not specifically listed (P or U list).[1] However, it must be characterized based on its properties.[1]

• Characteristic Waste: If dissolved in flammable solvents, it carries the D001 (Ignitable) code.[1] Due to toxicity, it should be managed as D000 (Non-specific hazardous waste) if no other codes apply, ensuring it does not enter municipal landfills.[1]

• Scientific Rationale: Amine salts are nitrogenous precursors.[1] Improper disposal in water systems can lead to eutrophication or toxicity to aquatic life (LC50 values for alkylamines are often <100 mg/L).[1] Incineration ensures the nitrogen is converted to

  or captured oxides.[1]

References

• National Institute of Standards and Technology (NIST). (2023).[1] N-butyl(2-phenylethyl)amine Chemical Data. NIST Chemistry WebBook, SRD 69.[1] [Link]1]

• U.S. Environmental Protection Agency (EPA). (2024).[1] RCRA Orientation Manual: Hazardous Waste Management. EPA.gov.[1] [Link]1]

• National Research Council. (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] [Link]1]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling Butyl(2-phenylethyl)amine hydrochloride

[1][2]

Executive Safety Assessment

Compound Identity: Butyl(2-phenylethyl)amine hydrochloride (N-butyl-2-phenylethylamine HCl) CAS (Free Base): 23068-45-3 | CAS (Salt): Not widely listed (Treat as derivative of 156-28-5) Chemical Class: Secondary Phenethylamine Salt[1][2]

Critical Hazard Overview: As a structural derivative of phenethylamine (PEA), this compound presents a dual hazard profile: chemical corrosivity/irritation typical of amine salts and potential pharmacological activity (sympathomimetic properties).[1][2] While the N-butyl group increases lipophilicity compared to the parent PEA, potentially enhancing skin absorption, the hydrochloride salt form reduces volatility.[1][2]

Immediate Action Required:

• Containment: Handle exclusively within a certified chemical fume hood.

• Skin Barrier: Double-gloving is mandatory due to enhanced lipophilic penetration potential.[1][2]

• Bioactivity Warning: Treat as a potential central nervous system (CNS) modulator.[2] Avoid inhalation of dusts.[2][3][4][5]

Personal Protective Equipment (PPE) Matrix

This matrix is designed based on the permeation resistance required for lipophilic amine salts.[1][2] Standard latex gloves are insufficient .[1][2]

PPE Category	Standard Requirement	Technical Rationale
Hand Protection	Double Nitrile (min 0.11 mm outer) or Silver Shield® (Laminate)	The N-butyl chain increases lipid solubility.[1][2] Laminate gloves offer >480 min breakthrough time for amines; double nitrile provides adequate splash protection for solids.[2]
Respiratory	N95/P100 (if outside hood) or Fume Hood (Primary)	Hydrochloride salts can be hygroscopic and form corrosive mists if aerosolized.[2] Inhalation allows rapid systemic absorption.[2]
Eye/Face	Chemical Splash Goggles + Face Shield (for large qty)	Amine salts are severe eye irritants (Category 1/2A).[2] Safety glasses do not protect against airborne dust migration.[2]
Body	Tyvek® Lab Coat (Closed front)	Cotton lab coats can absorb and hold the chemical against the skin.[2] Tyvek repels particulates and splashes.[2]

Operational Protocol: Safe Handling Workflow

This protocol utilizes a "Zero-Contact" methodology to prevent both exposure and cross-contamination.[1][2]

Phase 1: Preparation & Weighing[1]

• Environment: Activate fume hood to >100 fpm face velocity.

• Static Control: Use an ionizing bar or anti-static gun on the weighing boat.[2] Amine salts are prone to static charge, causing powder scattering.[2]

• Lining: Place a disposable absorbent mat (plastic side down) on the work surface.[2]

Phase 2: Solubilization & Transfer[1]

• Solvent Choice: Water, Ethanol, or DMSO.[2]

• Exothermic Warning: Dissolution of amine hydrochlorides in water can be mildly exothermic.[2] Add the solid to the solvent slowly.[2]

• Transfer: Use positive-displacement pipettes for solutions to prevent dripping of viscous amine solutions.[1][2]

Phase 3: Reaction Monitoring[1]

• Acidity: In aqueous solution, this salt is acidic (pH ~5-6).[1][2] Ensure compatibility with acid-sensitive reagents (e.g., Boc-protecting groups, acetals).[1][2]

• Free-Basing: If neutralizing to the free amine (N-butyl-2-phenylethylamine), be aware that the free base is volatile and has a strong "fishy/amine" odor.[1][2] This step must remain in the hood.

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for handling this compound, distinguishing between the solid salt and the generated free base.

Figure 1: Decision logic for handling Butyl(2-phenylethyl)amine HCl, highlighting the critical volatility shift upon neutralization.

Emergency Response & First Aid

Inhalation (Dust):

• Move to fresh air immediately.[2]

• Medical Note: Phenethylamines can cause transient hypertension or tachycardia.[2] Monitor heart rate.

Skin Contact:

• Do NOT use ethanol or solvents to wash skin; this enhances absorption of the lipophilic butyl chain.[1][2]

• Flush with copious water and soap for 15 minutes.[2][3]

Spill Cleanup (Solid):

• Do not dry sweep (generates dust).[2]

• Cover with wet paper towels to dampen.[2]

• Scoop into a hazardous waste container.

• Wipe surface with dilute acetic acid (vinegar) to neutralize trace amines, followed by water.[2]

Disposal & Waste Management

Disposal must align with the chemical's nitrogen content and pharmacological potential.

Waste Stream	Classification	Protocol
Solid Waste	Hazardous Chemical	Pack in sealed HDPE jars.[1][2] Label as "Toxic Solid, Organic, N.O.S.[1] (Phenethylamine derivative)".[2][6][7]
Aqueous Waste	Basic Organic	Even if dissolved in water, do not pour down the drain.[2] Collect in "Basic/Organic" waste carboys.
Contaminated Sharps	Bio-Hazardous	Due to potential bioactivity, treat needles/syringes as chemically contaminated sharps.[1][2]

Destruction Method: High-temperature incineration is the preferred method to ensure complete thermal decomposition of the nitrogenous backbone, preventing environmental release of bioactive amines [1].[1][2]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1][2]

• PubChem. (n.d.).[1][2][7] Phenethylamine (Compound CID 1001) Safety Data. National Library of Medicine.[2] Retrieved February 26, 2026.

• Sigma-Aldrich. (n.d.).[1][2] 2-Phenylethylamine hydrochloride SDS. Merck KGaA.[2] Retrieved February 26, 2026. [1]

• NIST Chemistry WebBook. (n.d.).[1][2] N-butyl(2-phenylethyl)amine (CAS 23068-45-3).[1][2] National Institute of Standards and Technology.[1][2]

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